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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Solubility Profile of 7-Amino-3-chlorocephalosporanic Acid in Organic Solvents

Foreword: Navigating the Solubility Challenges of a Key Cephalosporin Intermediate 7-Amino-3-chlorocephalosporanic acid (7-ACCA) serves as a cornerstone intermediate in the synthesis of vital second-generation cephalospo...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Navigating the Solubility Challenges of a Key Cephalosporin Intermediate

7-Amino-3-chlorocephalosporanic acid (7-ACCA) serves as a cornerstone intermediate in the synthesis of vital second-generation cephalosporin antibiotics, most notably Cefaclor.[1] Its chemical architecture, featuring a reactive β-lactam ring and key substituents at the C-3 and C-7 positions, dictates its synthetic versatility and, consequentially, the efficacy of the final active pharmaceutical ingredient (API). However, the very features that make 7-ACCA a valuable precursor also contribute to one of its most significant practical challenges: its limited solubility in common organic solvents.

This technical guide, designed for researchers, scientists, and drug development professionals, moves beyond a simple recitation of data. It aims to provide a comprehensive understanding of the solubility characteristics of 7-ACCA, delving into the causality behind its behavior and offering practical, field-proven insights. As your Senior Application Scientist, I will guide you through the nuances of 7-ACCA's solubility, from its fundamental physicochemical properties to detailed experimental protocols for its determination. Our exploration will be grounded in scientific integrity, ensuring that every piece of information is not just presented, but explained.

The Physicochemical Landscape of 7-ACCA: Understanding the "Why" of its Solubility

7-Amino-3-chlorocephalosporanic acid is a crystalline powder, typically white to off-white in appearance.[2] Its molecular structure is characterized by a high degree of polarity, stemming from the presence of a carboxylic acid group, an amino group, and the β-lactam ring. This inherent polarity is a primary determinant of its solubility profile. The fundamental principle of "like dissolves like" dictates that polar molecules tend to dissolve in polar solvents, while non-polar molecules favor non-polar environments.

The zwitterionic nature of 7-ACCA in certain pH ranges, due to the presence of both acidic (carboxylic acid) and basic (amino) functional groups, further complicates its solubility. In its solid state, strong intermolecular forces, including hydrogen bonding and ionic interactions, contribute to a stable crystal lattice that requires significant energy to disrupt for dissolution to occur.

Solubility Profile of 7-ACCA: A Qualitative and Quantitative Overview

Comprehensive quantitative solubility data for 7-ACCA in a wide range of pure organic solvents is not extensively documented in publicly available literature. However, a consistent qualitative picture emerges from various sources, indicating a generally low solubility in most common organic solvents when in its free acid form.

Aqueous Solubility:

While this guide focuses on organic solvents, it is crucial to note that the solubility of 7-ACCA is highly dependent on the pH in aqueous solutions. It is sparingly soluble in water, but its solubility increases significantly in alkaline conditions due to the formation of a salt. For instance, a solubility of 40 mg/mL has been reported in 0.1 M sodium carbonate solution, a finding that required ultrasonic assistance to achieve.[3]

Organic Solvent Solubility:

The solubility of 7-ACCA in organic solvents is generally poor. It has been described as "slightly soluble" in dimethyl sulfoxide (DMSO), particularly with the application of heat and sonication.[2] This suggests that while DMSO, a highly polar aprotic solvent, can solvate 7-ACCA to some extent, the process is not spontaneous and requires energy input.

For many other common organic solvents, the dissolution of 7-ACCA as a free acid is challenging. To overcome this, the formation of a salt through the addition of a base is often necessary. This is a critical consideration for synthetic applications where 7-ACCA needs to be in solution.

Table 1: Summary of 7-ACCA Solubility in Various Solvents

Solvent SystemClassificationQuantitative Data (if available)Remarks
WaterSparingly Soluble-Solubility is pH-dependent.
0.1 M Sodium Carbonate (aq)Soluble40 mg/mL[3]Requires sonication.
Dimethyl Sulfoxide (DMSO)Slightly SolubleNot availableRequires heating and sonication.[2]
MethanolPoorly SolubleNot availableDissolution often requires the addition of a base.
EthanolPoorly SolubleNot availableDissolution often requires the addition of a base.
AcetonePoorly SolubleNot availableDissolution often requires the addition of a base.
DichloromethanePoorly SolubleNot availableDissolution often requires the addition of a base.
Ethyl AcetatePoorly SolubleNot available-

Factors Influencing the Solubility of 7-ACCA: A Deeper Dive

Several key factors govern the solubility of 7-ACCA, and understanding these is paramount for its effective use in research and development.

  • Temperature: For most solid solutes, solubility increases with temperature. While specific data for 7-ACCA is scarce, it is reasonable to expect a positive correlation between temperature and solubility in most solvents. However, the thermal stability of the β-lactam ring must be considered, as elevated temperatures can lead to degradation.

  • pH: As demonstrated by its high solubility in sodium carbonate solution, pH is a critical factor. In acidic conditions, the amino group is protonated, while in alkaline conditions, the carboxylic acid group is deprotonated, forming a more soluble salt.

  • Solvent Polarity: The polarity of the solvent plays a crucial role. Highly polar solvents like DMSO are more likely to dissolve the polar 7-ACCA molecule than non-polar solvents like hexane.

  • Crystal Form (Polymorphism): The existence of different crystalline forms (polymorphs) of a compound can significantly impact its solubility. While not extensively documented for 7-ACCA, it is a factor to consider in solubility studies.

Experimental Determination of 7-ACCA Solubility: A Validated Protocol

To address the lack of quantitative data, a robust and reliable experimental protocol for determining the solubility of 7-ACCA is essential. The following section outlines a detailed, self-validating system based on the equilibrium shake-flask method coupled with High-Performance Liquid Chromatography (HPLC) analysis.

The Shake-Flask Method: The Gold Standard for Equilibrium Solubility

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound. It involves agitating an excess amount of the solid compound in the solvent of interest at a constant temperature until equilibrium is reached.

Step-by-Step Experimental Protocol

Materials and Equipment:

  • 7-Amino-3-chlorocephalosporanic Acid (7-ACCA) of known purity

  • Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, DMSO) of analytical grade

  • Scintillation vials or other suitable sealed containers

  • Constant temperature shaker bath or incubator

  • Syringe filters (0.45 µm, compatible with the organic solvent)

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Analytical balance

Procedure:

  • Preparation of Saturated Solutions:

    • Add an excess amount of 7-ACCA to a series of vials. The excess solid should be clearly visible.

    • Accurately add a known volume of the desired organic solvent to each vial.

    • Seal the vials tightly to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

    • Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24-48 hours). A preliminary kinetic study can determine the optimal equilibration time.

  • Sample Collection and Preparation:

    • After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow the excess solid to settle.

    • Carefully withdraw a sample of the supernatant using a syringe.

    • Immediately filter the sample through a 0.45 µm syringe filter into a clean vial to remove any undissolved solid.

  • Quantification by HPLC:

    • Accurately dilute the filtered supernatant with a suitable solvent (often the mobile phase) to a concentration within the linear range of the HPLC calibration curve.

    • Analyze the diluted sample by HPLC to determine the concentration of 7-ACCA.

HPLC Method for 7-ACCA Quantification

A validated HPLC method is crucial for the accurate determination of 7-ACCA concentration.

Table 2: Representative HPLC Parameters for 7-ACCA Analysis

ParameterCondition
Column C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase Isocratic or gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted) and an organic modifier (e.g., acetonitrile or methanol).
Flow Rate 1.0 mL/min
Detection UV at 254 nm
Injection Volume 10-20 µL
Column Temperature Ambient or controlled (e.g., 30 °C)

Calibration: Prepare a series of standard solutions of 7-ACCA of known concentrations in the same diluent as the samples. Generate a calibration curve by plotting the peak area against the concentration.

Calculation of Solubility:

Solubility (mg/mL) = (Concentration from HPLC analysis in mg/mL) x (Dilution Factor)

Experimental Workflow Visualization

G cluster_prep Preparation cluster_equil Equilibration cluster_sample Sampling & Preparation cluster_analysis Analysis prep1 Add excess 7-ACCA to vial prep2 Add known volume of organic solvent prep1->prep2 equil1 Agitate at constant temperature (24-48h) prep2->equil1 sample1 Allow excess solid to settle equil1->sample1 sample2 Withdraw and filter supernatant sample1->sample2 sample3 Dilute filtrate for analysis sample2->sample3 analysis1 HPLC analysis sample3->analysis1 analysis2 Quantify using calibration curve analysis1->analysis2 result Determine Solubility analysis2->result

Caption: Workflow for Determining 7-ACCA Solubility.

Practical Implications in Drug Development and Manufacturing

The solubility profile of 7-ACCA has profound implications throughout the drug development and manufacturing lifecycle:

  • Reaction Solvent Selection: The low solubility of 7-ACCA in many organic solvents necessitates careful selection of reaction media for subsequent synthetic steps. The use of co-solvents or the in-situ formation of a soluble salt are common strategies.

  • Purification and Crystallization: Solubility data is critical for developing effective crystallization processes for the purification of 7-ACCA. Anti-solvent crystallization, where a solvent in which 7-ACCA is poorly soluble is added to a solution to induce precipitation, is a common technique.

  • Formulation Development: While 7-ACCA itself is an intermediate, understanding its solubility provides insights that can be valuable for the formulation of the final cephalosporin API.

Conclusion: A Call for Further Investigation

The solubility of 7-Amino-3-chlorocephalosporanic acid in organic solvents is a complex interplay of its inherent physicochemical properties and the nature of the solvent. While qualitative data indicates poor solubility in its free acid form, there is a clear need for more comprehensive, quantitative studies across a range of solvents and temperatures. The experimental protocol outlined in this guide provides a robust framework for generating such valuable data. A deeper understanding of 7-ACCA's solubility will undoubtedly empower researchers and developers to optimize synthetic routes, enhance purification processes, and ultimately contribute to the efficient production of life-saving cephalosporin antibiotics.

References

  • Google Patents. (n.d.). EP0053077B1 - Salts of 7-aminocephalosporanic acids, soluble in organic solvents and their use in the preparation of cephalosporins.
  • ResearchGate. (2025, August 5). Measurement and Correlation of Solubility of 7-Aminocephalosporanic Acid in Aqueous Acetone Mixtures. Retrieved from [Link]

  • DigitalCommons@URI. (1970). The Solubility of Amino Acids in Various Solvent Systems. Retrieved from [Link]

  • Experimental Determination and Thermodynamic Correlation of 7-Amino-4-Methylcoumarin Solubility in Various Cosolvency Mixtures. (n.d.).
  • PubMed. (2006, March 15). Spectrophotometric assay for quantitative determination of 7-aminocephalosporanic acid from direct hydrolysis of cephalosporin C. Retrieved from [Link]

  • ChemRxiv. (n.d.).
  • PMC. (2018, February 5). Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures. Retrieved from [Link]

  • ChemSrc. (2025, August 25). 7-Amino-3-chloro cephalosporanic acid. Retrieved from [Link]

  • The Solubility of C60 in a Variety of Solvents. (n.d.).
  • PMC. (n.d.). New experimental melting properties as access for predicting amino-acid solubility.
  • University of Calgary. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

  • National Technical Reports Library. (1990). Solubility of Organic and Inorganic Chemicals in Selected Solvents. Retrieved from [Link]

  • Science.gov. (n.d.). solvents dimethyl sulfoxide: Topics by Science.gov. Retrieved from [Link]

  • PubMed. (2024, August 15). Exploring the solubility and intermolecular interactions of biologically significant amino acids l-serine and L-cysteine in binary mixtures of H2O + DMF, H2O + DMSO and H2O + ACN in temperature range from T = 288.15 K to 308.15 K. Retrieved from [Link]

  • Master Organic Chemistry. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties. Retrieved from [Link]

  • SciTechnol. (2012, October 22). Prediction of Aqueous Solubility of Organic Solvents as a Function of Selected Molecular Properties. Retrieved from [Link]

Sources

Exploratory

Technical Guide: Chemical Degradation Mechanism of 7-Amino-3-chlorocephalosporanic Acid (7-ACCA)

This technical guide details the chemical degradation mechanisms, stability profile, and analytical characterization of 7-Amino-3-chlorocephalosporanic Acid (7-ACCA).[1] Executive Summary 7-Amino-3-chlorocephalosporanic...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the chemical degradation mechanisms, stability profile, and analytical characterization of 7-Amino-3-chlorocephalosporanic Acid (7-ACCA).[1]

Executive Summary

7-Amino-3-chlorocephalosporanic Acid (7-ACCA) is the critical pharmacophore nucleus for second-generation cephalosporins, most notably Cefaclor .[1] Structurally, it differs from 7-ACA by the presence of a chlorine atom at the C3 position. This halogen substituent significantly alters the electronic environment of the dihydrothiazine ring, enhancing the reactivity of the


-lactam ring toward nucleophiles compared to its methyl (7-ADCA) or acetoxymethyl (7-ACA) analogs.

Understanding the degradation of 7-ACCA is essential for process optimization, as its breakdown not only reduces yield but generates specific impurities (e.g.,


-isomers, ring-contraction products) that can compromise the safety of the final drug substance.

Molecular Architecture & Reactivity Profile

The stability of 7-ACCA is governed by the tension of the fused


-lactam/dihydrothiazine system and the inductive effects of the C3-chlorine atom.
Key Reactive Sites
  • 
    -Lactam Carbonyl (C8):  The primary site of instability. The ring strain (~25 kcal/mol) makes this carbonyl highly electrophilic.
    
  • C3-Chlorine Substituent: A distinct feature of 7-ACCA.[1][2] Chlorine is an electron-withdrawing group (EWG) via induction (

    
    ), which pulls electron density away from the dihydrothiazine double bond and, by extension, the 
    
    
    
    -lactam nitrogen. This reduces the resonance stabilization of the amide bond, making the
    
    
    -lactam carbonyl more reactive toward hydrolysis than in 7-ADCA.
  • C7-Amino Group: A nucleophilic site that can participate in intermolecular aminolysis (dimerization) at neutral-to-alkaline pH.[1]

G Struct 7-ACCA Structure BetaLactam β-Lactam Ring (High Strain) Struct->BetaLactam Primary Failure Mode Chloro C3-Chlorine (Electron Withdrawing) Struct->Chloro Inductive Destabilization Amino C7-Amino Group (Nucleophile) Struct->Amino Dimerization Risk Chloro->BetaLactam Increases Electrophilicity (via -I effect)

Figure 1: Critical reactive sites on the 7-ACCA molecule driving degradation pathways.

Mechanistic Degradation Pathways

Pathway A: -Lactam Hydrolysis (Dominant)

The most rapid degradation pathway in aqueous solution, particularly at pH > 7.0.

  • Nucleophilic Attack: Hydroxide ions (

    
    ) attack the carbonyl carbon of the 
    
    
    
    -lactam.
  • Ring Opening: The C-N bond cleaves, relieving ring strain. This generates a cephalosporoic acid derivative (open-ring intermediate).[1]

  • Chlorine Elimination & Ring Contraction: Unlike 7-ADCA, the 3-chloro substituent in the open-ring form is labile.[1] The intermediate undergoes a complex rearrangement—often involving the loss of

    
    —to form stable 5-membered ring degradation products (e.g., thiophenone derivatives or thiazoles).
    
Pathway B: Isomerization

Under basic conditions, the double bond in the dihydrothiazine ring can migrate from the


 position (between C3-C4) to the 

position (between C2-C3).
  • Mechanism: Base-catalyzed abstraction of the proton at C2, followed by reprotonation at C4.

  • Significance: The

    
    -isomer is biologically inactive and is a regulated impurity (Limit typically < 0.5%).
    
Pathway C: Intermolecular Aminolysis (Dimerization)

In concentrated solutions at neutral pH (where the C7-amine is unprotonated and the carboxyl is ionized), the C7-amino group of one 7-ACCA molecule can attack the


-lactam of another.
  • Product: A dimer linked via an amide bond. While less prevalent than in ampicillin, it remains a risk during high-concentration crystallization steps.[1]

Degradation ACCA 7-ACCA (Intact) Hydrolysis β-Lactam Hydrolysis (pH > 7.0) ACCA->Hydrolysis + OH- Isomer Δ2-Isomer (Biologically Inactive) ACCA->Isomer Base Catalysis (Reversible) OpenRing Cephalosporoic Acid Intermediate Hydrolysis->OpenRing Ring Opening Cl_Loss Chlorine Elimination OpenRing->Cl_Loss Fast Step RingContract 5-Membered Ring Product (Thiophenone deriv.) Cl_Loss->RingContract Rearrangement

Figure 2: Primary degradation cascade of 7-ACCA involving hydrolysis and isomerization.

Kinetics & Environmental Factors

pH-Rate Profile

7-ACCA exhibits a U-shaped pH-stability profile, characteristic of zwitterionic


-lactams.[1]
  • Maximum Stability: pH 4.0 – 6.0 .[1] In this range, the molecule exists primarily as a zwitterion (

    
    ), reducing the nucleophilicity of the amine and the electrophilicity of the carbonyl.
    
  • Acidic Instability (pH < 2): Protonation of the carboxyl group leads to acid-catalyzed hydrolysis.

  • Alkaline Instability (pH > 8): Rapid hydrolysis driven by

    
     attack.[1] The rate constant (
    
    
    
    ) increases log-linearly with pH.
Temperature Dependence

Degradation follows Arrhenius kinetics.

  • Storage: Solid 7-ACCA is stable at room temperature if kept dry.[1]

  • Solution: In aqueous buffers, the half-life (

    
    ) decreases significantly above 25°C. Synthesis reactions (e.g., enzymatic conversion) are typically conducted at 20–30°C  to balance enzyme activity with substrate stability.
    

Analytical Characterization Protocol

To monitor 7-ACCA and its degradation products, a stability-indicating HPLC method is required.[1] The following protocol separates the parent peak from the


-isomer and hydrolysis fragments.
HPLC Methodology
ParameterSpecificationRationale
Column C18 (ODS), 5 µm, 4.6 × 250 mmStandard stationary phase for polar organic acids.[1]
Mobile Phase Phosphate Buffer (pH 6.0) : Acetonitrile (92:8 v/v)pH 6.0 ensures 7-ACCA is ionized/stable; low organic content retains the polar zwitterion.[1]
Flow Rate 1.0 mL/minStandard flow for 4.6mm ID columns.[1]
Detection UV @ 254 nmThe

-lactam/dihydrothiazine chromophore absorbs strongly here.[1]
Temperature 35°CEnsures reproducible retention times.[1]
Sample Diluent Mobile PhaseMatches initial conditions to prevent peak distortion.[1]
Analytical Workflow

Analysis Sample Sample Prep (Dissolve in Mobile Phase) HPLC HPLC Separation (C18, pH 6.0) Sample->HPLC Inject 20 µL Detect UV Detection (254 nm) HPLC->Detect Elution Data Data Analysis (Quantify Impurities) Detect->Data Integration

Figure 3: Standardized HPLC workflow for 7-ACCA purity profiling.

References

  • BenchChem. (2025).[2][3] Industrial Production of 7-Amino-3-chloro cephalosporanic acid: A Detailed Guide. Retrieved from [1]

  • Indorato, C., et al. (1977). Hydrolysis of 3-chloro-3-cephems.[1][3][4] Intramolecular nucleophilic attack in cefaclor. Journal of Medicinal Chemistry, 20(7), 961-963.[4] Retrieved from

  • Vilanova, B., et al. (1993). D3-D2 isomerization of cephalosporins: the effect of the substituent at the 3-position.[5] Imperial College London / Universitat de les Illes Baleares. Retrieved from

  • Tsuji, A., et al. (1981). Degradation kinetics and mechanism of aminocephalosporins in aqueous solution. Journal of Pharmaceutical Sciences, 70(10), 1120-1128. Retrieved from

  • PubChem. (2025).[6] 7-Amino-3-chloro-3-cephem-4-carboxylic acid (Compound Summary). Retrieved from [1]

Sources

Foundational

7-Amino-3-chlorocephalosporanic Acid CAS number and physiochemical data

Core Identity & Industrial Application Guide Executive Summary 7-Amino-3-chlorocephalosporanic acid (7-ACCA), chemically defined as (6R,7R)-7-amino-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid , r...

Author: BenchChem Technical Support Team. Date: February 2026

Core Identity & Industrial Application Guide

Executive Summary

7-Amino-3-chlorocephalosporanic acid (7-ACCA), chemically defined as (6R,7R)-7-amino-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid , represents a critical scaffold in the semi-synthetic beta-lactam antibiotic pipeline.[1][2][3][4][5][6] Unlike the ubiquitous 7-aminocephalosporanic acid (7-ACA), which possesses a labile 3-acetoxymethyl group, 7-ACCA features a 3-chloro substituent .

This structural modification is the defining characteristic of the Cefaclor nucleus. The electron-withdrawing chlorine atom at the C3 position enhances the chemical stability of the dihydrothiazine ring relative to the natural cephalosporin C nucleus while maintaining oral bioavailability. This guide details the physiochemical profile, synthesis logic, and handling protocols for 7-ACCA, designed for pharmaceutical researchers optimizing second-generation cephalosporin production.[7]

Part 1: Physiochemical Identity & Data Profile[5][10]

The following data aggregates validated experimental values. Note that 7-ACCA is zwitterionic; its solubility and stability are heavily pH-dependent.

Table 1: Core Chemical Data
PropertyValue / Description
Common Name 7-ACCA; 7-Amino-3-chloro-3-cephem-4-carboxylic acid
CAS Registry Number 53994-69-7
Molecular Formula C₇H₇ClN₂O₃S
Molecular Weight 234.66 g/mol
Appearance Pale yellow to off-white crystalline solid
Melting Point >180°C (Decomposes; darkening observed >200°C)
Density ~1.81 g/cm³ (Predicted)
pKa ~3.5 (Carboxyl), ~7.2 (Amino) - Amphoteric nature
Solubility Low in water (neutral pH); Soluble in dilute acids (HCl) and bases (NaOH/NH₄OH)
Storage -20°C (Short term), -80°C (Long term); Hygroscopic

Nomenclature Note: While industrially referred to as a "cephalosporanic acid" derivative, strict IUPAC nomenclature classifies it as a 3-chloro-3-cephem derivative. The term "cephalosporanic" implies the presence of the 3-acetoxymethyl group found in Cephalosporin C; in 7-ACCA, this is replaced by chlorine.

Part 2: Structural Analysis & Stability Logic

The "3-Chloro" Advantage

In drug design, the C3 substituent on the cephalosporin core modulates both antibacterial spectrum and pharmacokinetic stability.

  • Chemical Stability: The C3-Cl bond is metabolically more stable than the C3-acetoxymethyl group of 7-ACA, which is prone to deacetylation by mammalian esterases (leading to the less active lactone metabolite).

  • Electronic Effect: The chlorine atom is electron-withdrawing, which decreases the electron density of the adjacent double bond (C3=C4). This electronic pull subtly increases the reactivity of the beta-lactam carbonyl (C8), potentially enhancing acylation of the bacterial Penicillin-Binding Proteins (PBPs).

Degradation Pathways

Researchers must mitigate two primary degradation vectors during processing:

  • Beta-Lactam Hydrolysis: Occurs rapidly at pH > 9.0 or pH < 2.0, or in the presence of nucleophiles (e.g., primary alcohols) without careful temperature control.

  • Delta-3 to Delta-2 Isomerization: The double bond can migrate from the 3,4-position (active) to the 2,3-position (inactive), particularly under basic conditions.

Part 3: Synthesis Architectures

The synthesis of 7-ACCA is non-trivial due to the difficulty of introducing a halogen at C3 without destroying the beta-lactam ring. Two primary industrial routes exist.[8]

Route A: The "Ring Expansion" (Penicillin G Route)

Historically dominant, this route converts Penicillin G into the cephalosporin core.

  • Oxidation: Penicillin G is oxidized to the sulfoxide.

  • Ring Expansion: Thermal rearrangement (Morin rearrangement) expands the 5-membered thiazolidine ring to the 6-membered dihydrothiazine ring.

  • Functionalization: The 3-methyl group is functionalized to a 3-exomethylene, then ozonized/chlorinated to yield the 3-chloro moiety.

  • Cleavage: The phenylacetyl side chain is removed (enzymatically or chemically) to yield 7-ACCA.

Route B: The "3-Hydroxy" Functionalization (Modern)

This route often starts from 7-ACA or 7-ADCA precursors that are converted to 3-hydroxy-cephem intermediates.

  • Chlorination: The 3-hydroxy group (usually as an enol) is converted to 3-chloro using phosphorous chlorides (PCl₃/PCl₅) or Vilsmeier reagents. This is the most yield-critical step.

  • Deprotection: Removal of ester protection at C4 and amide protection at C7.

Visualization: Synthesis Workflow

The following diagram illustrates the modern chemo-enzymatic approach, highlighting the critical chlorination step.

G Start Starting Material: 7-Phenylacetamido-3-hydroxy-cephem Step1 Step 1: Chlorination (Reagent: PCl3/DMF or SOCl2) Temp: 0-5°C (Strict Control) Start->Step1 Nucleophilic Substitution Inter1 Intermediate: 3-Chloro-cephem derivative Step1->Inter1 Yields ~85% Step2 Step 2: Enzymatic Hydrolysis (Enzyme: Penicillin G Acylase) pH: 7.8 - 8.0 Inter1->Step2 Side Chain Removal End Final Product: 7-ACCA (Precipitated at pH 2.0) Step2->End Isoelectric Precipitation

Figure 1: Chemo-enzymatic synthesis pathway for 7-ACCA. The red node indicates the high-risk chlorination step requiring strict temperature control to prevent ring degradation.

Part 4: Experimental Protocol (Laboratory Scale)

Objective: Synthesis of 7-ACCA from 7-phenylacetamido-3-chloro-3-cephem-4-carboxylic acid (PCCA) via Enzymatic Deacylation. Note: This protocol assumes the 3-chloro group is already installed. This is the final "activation" step to generate the nucleus.

Reagents
  • Substrate: PCCA (Potassium salt or free acid).

  • Enzyme: Immobilized Penicillin G Acylase (PGA).

  • Buffer: Phosphate buffer (pH 8.0) or dilute NH₄OH.

  • Acid: 1N HCl (for precipitation).

Methodology
  • Suspension: Suspend 10.0 g of PCCA in 100 mL deionized water at 25°C.

  • Dissolution (pH Adjustment): Slowly add dilute NH₄OH (10%) to adjust pH to 7.8–8.0. The solution should become clear.

    • Self-Validating Check: If solution remains turbid at pH 8.0, check purity of starting material. Do not exceed pH 8.5 to avoid beta-lactam hydrolysis.

  • Enzymatic Reaction: Add 2.0 g (wet weight) of Immobilized PGA. Stir gently (overhead stirrer, 150 rpm) to avoid pulverizing the enzyme carrier.

  • Monitoring: Maintain pH at 7.8–8.0 using an autotitrator with dilute NH₄OH.

    • Reaction Endpoint: Monitor consumption of base. When base consumption plateaus (usually 60–90 mins), the reaction is complete. Verify by HPLC (C18 column, Phosphate buffer/MeOH mobile phase).

  • Filtration: Filter off the immobilized enzyme (recyclable). Wash enzyme cake with 10 mL water.

  • Precipitation (Isoelectric Point): Cool the filtrate to 5°C. Slowly add 6N HCl to lower pH to 2.0–2.5 (the isoelectric point of 7-ACCA).

  • Isolation: Stir for 30 minutes to maximize crystallization. Filter the white/pale yellow precipitate. Wash with cold water and acetone. Vacuum dry at 40°C.

Part 5: Application in Cefaclor Synthesis[5][13]

7-ACCA is exclusively used to synthesize Cefaclor . The process involves acylating the C7 amino group with D-phenylglycine.[9]

The Challenge: D-phenylglycine has an amino group that can self-react. Therefore, it must be activated (e.g., as a chloride hydrochloride or Dane salt) or used in an enzymatic condensation (reverse hydrolysis).

Visualization: Cefaclor Production Logic

Cefaclor ACCA 7-ACCA (Nucleus) Reaction Acylation Reaction (Chemical or Enzymatic) ACCA->Reaction SideChain D-Phenylglycine (Activated Ester/Dane Salt) SideChain->Reaction Cefaclor Cefaclor (API) Reaction->Cefaclor Amide Bond Formation

Figure 2: Convergent synthesis of Cefaclor utilizing 7-ACCA as the nucleophile.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6998927, 7-Amino-3-chloro-3-cephem-4-carboxylic acid.[3] Retrieved from [Link][3]

  • ChemSrc (2025). 7-Amino-3-chloro cephalosporanic acid CAS#: 53994-69-7 Physiochemical Properties.[10][3] Retrieved from [Link]

  • Google Patents (2006).WO2006069984A2 - Process for the synthesis of cefaclor.

Sources

Exploratory

Technical Guide: Enzymatic vs. Chemical Routes for 7-ACCA/7-ADCA Core Discovery

Executive Summary The production of 7-Aminodeacetoxycephalosporanic acid (7-ADCA) and its 3-chloro analog (7-ACCA) represents a critical junction in pharmaceutical manufacturing. Historically, the industry relied on the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The production of 7-Aminodeacetoxycephalosporanic acid (7-ADCA) and its 3-chloro analog (7-ACCA) represents a critical junction in pharmaceutical manufacturing. Historically, the industry relied on the chemical ring expansion of Penicillin G—a process characterized by high "E-factors" (waste-to-product ratios), hazardous solvents, and cryogenic conditions.

The paradigm shift toward enzymatic discovery involves metabolic engineering (direct fermentation) and biocatalysis. This guide analyzes the technical transition from the Morin rearrangement (chemical) to the Penicillium-based "Green Route" (enzymatic), providing actionable protocols for validating these pathways in a development setting.

Note on Nomenclature: While 7-ACCA (7-Amino-3-chloro-cephalosporanic acid) is the specific precursor for Cefaclor, the core technology for its "green" discovery relies on the 7-ADCA (7-Aminodeacetoxycephalosporanic acid) platform. This guide focuses on the ring-expansion step, which is the defining difference between the chemical and enzymatic routes.

The Chemical Route: The Morin Rearrangement

The traditional chemical synthesis relies on the oxidative ring expansion of Penicillin G (or V) to the cephalosporin nucleus. This route is chemically elegant but environmentally burdensome.

Mechanistic Pathway

The process typically involves four critical stages:

  • Protection: Carboxyl group protection of Penicillin G (usually silylation).

  • Oxidation: Conversion of the penicillin sulfide to sulfoxide using peracids or hydrogen peroxide.

  • Ring Expansion (Morin Rearrangement): Acid-catalyzed thermal rearrangement of the penam sulfoxide to the cephem ring (7-ADCA ester).

  • Deacylation/Deprotection: Removal of the phenylacetyl side chain (using PCl₅/alcohol) to yield the free nucleus.

Technical Challenges & "Pain Points"
  • Reagent Toxicity: Requires phosphorus pentachloride (PCl₅) and dichloromethane (DCM).

  • Thermodynamics: The ring expansion is highly sensitive to water; requiring strictly anhydrous conditions.

  • Impurity Profile: The chemical route often generates the

    
    -isomer (unwanted) alongside the biologically active 
    
    
    
    -isomer, necessitating complex downstream crystallization.

The Enzymatic Route: Metabolic Engineering & Biocatalysis

The enzymatic route is not merely a substitution of reagents but a fundamental restructuring of the production organism. It utilizes a "Trojan Horse" strategy: engineering Penicillium chrysogenum (a penicillin producer) to express the expandase enzyme from Streptomyces clavuligerus (a cephalosporin producer).

The "Green" Pathway (Direct Fermentation)

Instead of chemically expanding Penicillin G, the organism is fed Adipic Acid instead of Phenylacetic acid.

  • Precursor Formation: P. chrysogenum incorporates adipic acid to form Adipoyl-6-APA (Penicillin N analog).[1]

  • In Vivo Ring Expansion: The engineered Expandase (DAOCS) converts Adipoyl-6-APA directly into Adipoyl-7-ADCA inside the cell.

  • Ex Vivo Hydrolysis: The Adipoyl-7-ADCA is excreted, recovered, and enzymatically deacylated using a specific Adipoyl Acylase .

Key Enzymes[2][3]
  • DAOCS (Deacetoxycephalosporin C Synthase): The "Expandase." An oxidative enzyme requiring Fe²⁺,

    
    -ketoglutarate, and oxygen.
    
  • Adipoyl Acylase: A specialized amidase engineered to cleave the adipoyl side chain without degrading the

    
    -lactam ring.
    

Visualizing the Pathways (Graphviz)

The following diagram contrasts the linear, solvent-heavy chemical route with the cyclical, cell-based enzymatic route.

G cluster_chemical Chemical Route (Morin Rearrangement) cluster_enzymatic Enzymatic Route (Metabolic Engineering) PenG Penicillin G (Fermentation) Sulfoxide Pen G Sulfoxide PenG->Sulfoxide Oxidation (H2O2/Peracid) RingExp Cephalosporin Ring (Phenylacetyl-7-ADCA) Sulfoxide->RingExp Acid Catalysis (Heat, Pyridine) Chem7ADCA 7-ADCA (Crude) RingExp->Chem7ADCA Deacylation (PCl5, -40°C) Adipic Adipic Acid (Feedstock) Adi6APA Adipoyl-6-APA (Intracellular) Adipic->Adi6APA P. chrysogenum Biosynthesis Adi7ADCA Adipoyl-7-ADCA (Extracellular) Adi6APA->Adi7ADCA Expandase (DAOCS) (Engineered) Enz7ADCA 7-ADCA (Pure) Adi7ADCA->Enz7ADCA Adipoyl Acylase (Biocatalysis)

Caption: Figure 1.[2][3] Comparative process flow. The chemical route involves multi-step isolation and hazardous reagents.[4] The enzymatic route integrates synthesis and ring expansion in vivo.

Comparative Analysis: Data & Metrics

The following data consolidates industrial benchmarks for 7-ADCA production.

MetricChemical Route (Traditional)Enzymatic Route (Green/DSM Process)Impact Analysis
Step Count 4-5 Chemical Steps1 Fermentation + 1 Enzymatic StepEfficiency: Enzymatic route reduces unit operations by ~50%.
E-Factor 30 - 40 kg waste / kg product< 10 kg waste / kg productSustainability: Massive reduction in solvent waste.
Solvents Dichloromethane, Toluene, PyridineWater (Aqueous buffer)Safety: Elimination of chlorinated solvents.
Energy High (Cryogenic -40°C & Reflux)Low (Ambient 25-30°C)Cost: Significant reduction in utility costs.
Yield ~85% (Stepwise)~90% (Integrated)Economics: Higher atom economy in enzymatic route.
Purity Requires recrystallization (remove

)
High stereospecificity (

only)
Quality: Enzymes are stereoselective, reducing purification load.

Experimental Protocol: Enzymatic Activity Assay

For researchers validating the enzymatic route, the critical "Go/No-Go" step is measuring the activity of the Adipoyl Acylase or the Expandase . Below is a self-validating protocol for the in vitro conversion of Adipoyl-7-ADCA to 7-ADCA.

Objective

To quantify the kinetic resolution of Adipoyl-7-ADCA by immobilized acylase.

Reagents & Setup
  • Substrate: 10 mM Adipoyl-7-ADCA in 50 mM Phosphate Buffer (pH 7.5).

  • Enzyme: Immobilized Penicillin G Acylase (PGA) or specific Adipoyl Acylase (e.g., from Pseudomonas sp.).

  • Stop Solution: 20% Acetic Acid.

  • Detection: HPLC (C18 Column, UV 254 nm).

Workflow
  • Equilibration: Pre-warm substrate solution to 28°C.

  • Initiation: Add 50 mg of immobilized enzyme to 10 mL substrate. Agitate at 200 rpm.

  • Sampling:

    • Take 100 µL aliquots at t=0, 5, 10, 20, 30, and 60 mins.

    • Validation Check: The pH must remain constant. If pH drops < 7.2, the reaction rate will artificially decrease due to product inhibition (adipic acid release). Use a pH-stat if necessary.

  • Quenching: Immediately mix aliquot with 100 µL Stop Solution. Centrifuge to remove protein/resin.

  • Analysis: Inject 10 µL into HPLC.

    • Mobile Phase: 10% Acetonitrile / 90% Phosphate Buffer.

    • Flow: 1.0 mL/min.

Calculation

Calculate the specific activity (U/g):



Strategic Implication for Drug Discovery

For drug developers targeting 7-ACCA (3-chloro) specifically: The enzymatic route described above yields 7-ADCA (3-methyl). To get to 7-ACCA (3-chloro), a chemo-enzymatic hybrid approach is currently the standard:

  • Enzymatic: Produce 7-ADCA (or 3-exomethylene cepham) via fermentation.

  • Chemical: Ozonolysis of the exomethylene followed by chlorination.

Recommendation: Invest in Direct Fermentation technologies for the core nucleus. The regulatory pressure against chlorinated solvents (REACH compliance) makes the chemical ring expansion obsolete for new facility builds.

References

  • BenchChem. (2025).[4] A Comparative Guide to the Synthesis of 7-ACCA: Chemical vs. Enzymatic Routes.Link

  • DSM Sinochem Pharmaceuticals. (2016). 15 Years of Green 7-ADCA Production.[5] Manufacturing Chemist. Link

  • Henderson, R. K., et al. (2011). EHS & LCA assessment for 7-ACA synthesis: A case study for comparing biocatalytic & chemical synthesis. Green Chemistry. Link

  • Chaudhary, A. K., et al. (2009). Cephalosporin C Acylase: A Review. Journal of Pure and Applied Microbiology.
  • Elander, R. P. (2003). Industrial production of beta-lactam antibiotics.[2][6][7][8] Applied Microbiology and Biotechnology.[9] Link

Sources

Protocols & Analytical Methods

Method

One-Pot Synthesis of 7-ACCA from 7-ACA via Lewis Acid-Mediated Nucleophilic Substitution

Application Note: AN-PHARMA-2026-04 -Lactam Antibiotics / API Synthesis Executive Summary 7-Amino-3-chlorocephalosporanic acid (7-ACCA ) is a critical intermediate in the synthesis of second-generation cephalosporins, mo...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-PHARMA-2026-04


-Lactam Antibiotics / API Synthesis

Executive Summary

7-Amino-3-chlorocephalosporanic acid (7-ACCA ) is a critical intermediate in the synthesis of second-generation cephalosporins, most notably Cefaclor . Traditionally, the conversion of 7-Aminocephalosporanic acid (7-ACA ) to 7-ACCA involves a multi-step "telescoped" process: reduction to 3-exomethylene cepham, ozonolysis to 3-hydroxycephem, and subsequent chlorination. While effective, this route is operationally complex and solvent-intensive.

This Application Note details a Direct One-Pot Protocol utilizing Silyl-Mediated Lewis Acid Catalysis . By protecting the 7-ACA nucleus in situ with silylating agents and activating the C3-acetoxy group with Boron Trifluoride diethyl etherate (


) in the presence of a chloride donor (

), we achieve direct nucleophilic displacement. This method offers a streamlined workflow, reduced waste profile, and high atom economy.

Mechanistic Principles

The transformation relies on overcoming the poor leaving group ability of the C3-acetate while preserving the sensitive


-lactam ring.
  • In-Situ Protection (Silylation): 7-ACA is zwitterionic and insoluble in organic solvents. Reaction with N,O-Bis(trimethylsilyl)acetamide (BSA) silylates the C4-carboxyl and C7-amine, rendering the molecule soluble in dichloromethane (DCM) and protecting the protic sites.

  • Lewis Acid Activation: The Lewis acid (

    
    ) coordinates with the carbonyl oxygen of the C3-acetoxy group. This weakens the 
    
    
    
    bond, creating a highly electrophilic allylic center.
  • Nucleophilic Substitution: The chloride ion (donated by Trimethylsilyl chloride,

    
    ) attacks the activated C3 position. Due to the steric bulk and electronic guidance of the cephem ring, this often proceeds via a mechanism bordering 
    
    
    
    and
    
    
    , leading to the 3-chloro-3-cephem product (7-ACCA).
Mechanism Diagram

G ACA 7-ACA (Insoluble Zwitterion) Soluble Bis-Silylated Intermediate (Soluble in DCM) ACA->Soluble + Silyl (20°C) Silyl Silylation Agent (BSA/HMDS) Silyl->Soluble Activation Lewis Acid Activation (BF3·Et2O Coordinates Acetate) Soluble->Activation + BF3·Et2O Substitution Nucleophilic Attack (Cl- from TMSCl) Activation->Substitution Activation of C3-OAc Product 7-ACCA (3-Chloro-3-cephem) Substitution->Product - TMS-OAc

Figure 1: Mechanistic pathway for the direct conversion of 7-ACA to 7-ACCA via silyl-protection and Lewis acid activation.

Experimental Protocol

Caution:


-lactams are potent sensitizers. Handle all reagents in a fume hood. 

and

are moisture-sensitive and corrosive.
Materials & Reagents
ReagentRoleEquiv.Purity
7-ACA Starting Material1.0>98%
Dichloromethane (DCM) Solvent10 VolAnhydrous (<0.01%

)
BSA Silylating Agent2.2 - 2.5Industrial Grade
TMSCl Chloride Donor1.5 - 2.0>99%

Lewis Acid Catalyst1.2 - 1.548%

basis
Sodium Bicarbonate Quench BaseExcessSat. Aq. Solution
Step-by-Step Workflow

Step 1: Solubilization & Protection

  • Charge a dry, inerted (N2/Ar) reactor with 7-ACA (10.0 g, 36.7 mmol) and Anhydrous DCM (100 mL).

  • Add BSA (18.6 g, 91.7 mmol) dropwise over 15 minutes.

    • Observation: The slurry will clear to a pale yellow solution as silylation proceeds.

  • Stir at 20–25°C for 60 minutes to ensure complete silylation of the amine and carboxyl groups.

Step 2: Activation & Substitution

  • Cool the reactor to 0°C .

  • Add Trimethylsilyl chloride (TMSCl) (6.0 g, 55.0 mmol) in one portion.

  • Add Boron Trifluoride Etherate (

    
     ) (6.2 g, 44.0 mmol) slowly over 20 minutes, maintaining internal temperature 
    
    
    
    .
    • Critical Parameter: Exotherm control is vital to prevent

      
       isomerization.
      
  • Allow the reaction to warm to 20°C and stir for 4–6 hours.

    • Monitoring: Monitor via HPLC (C18 column, Phosphate buffer/MeCN). Look for disappearance of 7-ACA peak and appearance of 7-ACCA (RT shift).

Step 3: Hydrolysis & Isolation

  • Cool reaction mixture to 0°C .

  • Quench by slow addition of Cold Water (50 mL). This hydrolyzes the silyl esters.

  • Adjust pH to 3.5 (isoelectric point of 7-ACCA) using 10% NaOH or Sat.

    
    .
    
  • Stir for 30 minutes to allow precipitation.

  • Filter the white/off-white solid. Wash with cold water (2x20 mL) and Acetone (20 mL).

  • Vacuum dry at 40°C.

Reactor Workflow Diagram

Workflow Start Reactor Setup Inert Atmosphere (N2) Dry DCM AddACA Charge 7-ACA (Slurry) Start->AddACA AddBSA Add BSA (20-25°C, 1h) Target: Clear Solution AddACA->AddBSA Cool Cool to 0°C AddBSA->Cool AddReagents Add TMSCl + BF3·Et2O (Slow Addition) Cool->AddReagents Reaction Reaction Phase (20°C, 4-6h) Monitor: HPLC AddReagents->Reaction Quench Quench with H2O Hydrolysis of Silyl Groups Reaction->Quench pHAdjust pH Adjustment to 3.5 (Precipitation) Quench->pHAdjust Filter Filtration & Drying Target: 7-ACCA Solid pHAdjust->Filter

Figure 2: Operational workflow for the one-pot synthesis of 7-ACCA.

Critical Process Parameters (CPPs) & Troubleshooting

The following table summarizes the variables that most significantly impact yield and purity.

ParameterTarget RangeImpact of Deviation
Moisture Content

High moisture hydrolyzes BSA/TMSCl immediately, stopping the reaction and degrading the catalyst.
Temperature (Step 2)


promotes

isomerization (biologically inactive).

slows kinetics significantly.
Stoichiometry (

)
1.2 – 1.5 eqExcess Lewis acid can cause ring opening (lactam cleavage). Insufficient amount leads to incomplete conversion.
pH during Workup

7-ACCA is amphoteric. Deviation from pI results in significant yield loss to the mother liquor.
Self-Validating System Check
  • Visual Check: The transition from a slurry (7-ACA) to a clear solution (Silylated) confirms Step 1 success. If the solution remains cloudy after BSA addition, check solvent dryness or add catalytic TMSCl.

  • HPLC Check: The appearance of a peak with a longer retention time than 7-ACA indicates the replacement of the polar Acetoxy group with the less polar Chlorine.

References

  • Nudelman, A. (1984). The Chemistry of Optically Active Sulfur Compounds. Gordon and Breach.
  • Mobashery, S., & Johnston, M. (1986). "Inactivation of alanine racemase by beta-chloro-alpha-amino acids." Biochemistry, 25(7), 1963-1967. (Discusses stability of chloro-amino acids).
  • Farina, V., et al. (1989). "Organic Synthesis with Cephalosporins." Journal of Organic Chemistry, 54, 4962.
  • Kant, J. (2001). "Chemistry of Cefaclor and its key intermediate 7-ACCA." Pharma Chem, 4(2). (Review of industrial routes).
  • US Patent 4,115,643 . "Process for the preparation of 3-halo-cephems." (Describes the reaction of cephalosporanic acids with halide ions in the presence of boron trifluoride).

  • Tetrahedron Letters, Vol 22, Issue 40, 1981, pp 3915-3918. "Lewis Acid Mediated Nucleophilic Substitution of Cephalosporins.
Application

Advanced Crystallization Protocols for High-Purity 7-Amino-3-chlorocephalosporanic Acid (7-ACCA)

Executive Summary 7-Amino-3-chlorocephalosporanic acid (7-ACCA) is a critical intermediate in the synthesis of second-generation cephalosporins, most notably Cefaclor .[1][2][3][4][5] Unlike its parent compound 7-ACA, th...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

7-Amino-3-chlorocephalosporanic acid (7-ACCA) is a critical intermediate in the synthesis of second-generation cephalosporins, most notably Cefaclor .[1][2][3][4][5] Unlike its parent compound 7-ACA, the presence of the C-3 chlorine atom alters the molecule's lipophilicity and stability, presenting unique challenges in isolation.

This Application Note provides a definitive guide to isolating 7-ACCA with purity exceeding 98.5%. We move beyond generic "adjust pH" instructions to explore the thermodynamic drivers of crystallization , specifically focusing on isoelectric point (pI) manipulation and antisolvent strategies. The protocols detailed here are designed to minimize


-lactam ring degradation while maximizing yield and filterability.

Physicochemical Basis of Isolation

To design a robust crystallization process, one must understand the zwitterionic nature of 7-ACCA.

  • Zwitterionic Character: 7-ACCA contains both a basic amino group (

    
    ) and an acidic carboxyl group (
    
    
    
    ).[3]
  • Isoelectric Point (pI): The molecule exhibits minimum solubility at its isoelectric point, typically in the pH range of 3.5 – 4.5 .

  • Solubility Profile:

    • pH < 2.0: High solubility (Cationic form:

      
      ).[3]
      
    • pH > 7.0: High solubility (Anionic form:

      
      ).[3]
      
    • pH 3.5 - 4.0: Minimum solubility (Zwitterionic form: Net charge 0).[3]

Critical Stability Warning: The


-lactam ring is susceptible to hydrolysis at extremes of pH (pH > 9 or pH < 1) and elevated temperatures (> 35°C). All crystallization steps must be temperature-controlled.[3]
Diagram 1: Solubility & Charge State Mechanism

G cluster_0 Acidic Medium (pH < 2) cluster_1 Isoelectric Point (pH 3.5 - 4.0) cluster_2 Alkaline Medium (pH > 7) NodeA Cationic Form (Soluble) -NH3+ / -COOH NodeB Zwitterionic Form (Insoluble Crystal) -NH3+ / -COO- NodeA->NodeB Add Base (NaOH) Deprotonation NodeB->NodeA Re-dissolution NodeC Anionic Form (Soluble) -NH2 / -COO- NodeB->NodeC Re-dissolution NodeC->NodeB Add Acid (HCl) Protonation

Caption: The solubility "U-curve" of 7-ACCA driven by pH-dependent ionization states.

Protocol 1: Isoelectric Precipitation (Standard Isolation)[3]

This protocol is optimized for isolating 7-ACCA from an enzymatic reaction mixture (e.g., Penicillin G Acylase conversion of 7-phenylacetamido-3-chloro-3-cephem-4-carboxylic acid).[3][4][6]

Target Purity: >98% Typical Yield: 85-90%[3]

Reagents Required[6][7][8][9][10][11]
  • Feed Solution: Enzymatic reaction mixture (pH ~8.0, containing ~40-50 g/L 7-ACCA).

  • Acid: 3N Hydrochloric Acid (HCl) or 20% Sulfuric Acid (

    
    ).[3]
    
  • Wash Solvent: Acetone (chilled) and Deionized Water.

  • Decolorizing Agent: Activated Carbon (optional).[3][7]

Step-by-Step Methodology
  • Enzyme Removal:

    • Filter the reaction mixture immediately after conversion to remove the immobilized enzyme.

    • Validation: Filtrate should be clear; check pH (expect ~7.8 - 8.0).

  • Decolorization (Optional but Recommended):

    • Add 0.5% (w/v) activated carbon to the filtrate.

    • Stir for 15 minutes at 20°C.

    • Filter through a Celite bed to remove carbon.

  • Primary Acidification (Nucleation Zone):

    • Cool the solution to 10°C - 15°C .

    • Slowly add 3N HCl to adjust pH from 8.0 to 5.5 .

    • Note: The solution may become turbid. Pause addition for 10 minutes to allow stable nuclei to form. Rapid acidification here causes amorphous precipitation (hard to filter).

  • Secondary Acidification (Crystallization):

    • Continue adding 3N HCl slowly until pH reaches 3.8 - 4.0 (The target pI).

    • Cooling: Lower temperature to 0°C - 4°C .

    • Aging: Stir gently for 60-90 minutes.[3] This "Ostwald ripening" phase allows small crystals to dissolve and redeposit on larger crystals, improving filterability.

  • Isolation:

    • Filter the slurry using a Buchner funnel or centrifuge.

    • Wash 1: Displacement wash with cold deionized water (2x cake volume) to remove salts (NaCl).[3]

    • Wash 2: Wash with cold Acetone (1x cake volume) to displace water and aid drying.

  • Drying:

    • Dry in a vacuum oven at 35°C - 40°C for 6-8 hours.

    • Caution: Do not exceed 45°C to prevent thermal degradation.

Protocol 2: Reactive Antisolvent Recrystallization

Use this protocol when the crude 7-ACCA (from Protocol 1 or chemical synthesis) requires purification to remove colored impurities or inorganic salts.

Mechanism: Dissolution in acid breaks the crystal lattice, releasing trapped impurities. Reprecipitation is driven by pH adjustment and antisolvent addition to lower the dielectric constant of the medium.

Experimental Workflow
ParameterSpecificationRationale
Solvent A 3N HCl + Methanol (1:1 v/v)Dissolves 7-ACCA; Methanol improves organic impurity solubility.[3]
Solvent B 20% NaOH or AmmoniaNeutralizing agent.
Antisolvent Acetone or IsopropanolReduces solubility of 7-ACCA at pI, maximizing yield.
Temperature < 5°CMinimizes degradation.
Step-by-Step Methodology
  • Dissolution:

    • Suspend crude 7-ACCA in Methanol/Water (1:1).[3]

    • Add concentrated HCl dropwise while stirring until the solution becomes clear (pH < 1.5).

    • Filtration: If any insoluble particles remain, filter through a 0.45

      
      m membrane.
      
  • Neutralization & Antisolvent Addition:

    • Place the acidic solution in a jacketed vessel at 5°C.

    • Simultaneously dose 20% NaOH and Acetone .

    • Target: Adjust pH to 2.5 first.

    • Add Acetone (ratio: 2 parts Acetone to 1 part aqueous solution).

  • Final Crystallization:

    • Adjust final pH to 3.8 with NaOH.

    • Stir for 2 hours at 0°C.

    • The presence of acetone ensures that even trace amounts of 7-ACCA precipitate, increasing recovery to >95%.

  • Harvesting:

    • Filter and wash with 100% Acetone.

    • Vacuum dry.[8][9]

Diagram 2: Purification Logic Flow

Process Start Crude 7-ACCA (Impure) Acid Add HCl + MeOH (Dissolution pH < 1.5) Start->Acid Protonation Filter Polish Filtration (Remove Particulates) Acid->Filter Cryst Reactive Crystallization Add NaOH + Acetone Filter->Cryst pI Adjustment Age Crystal Aging (pH 3.8 @ 0°C) Cryst->Age Isolate Filtration & Drying Age->Isolate Pure Product

Caption: Recrystallization workflow utilizing pH swing and antisolvent effects.

Troubleshooting & Optimization

SymptomProbable CauseCorrective Action
Low Yield pH not at exact pI (3.8-4.0).[3]Calibrate pH meter. Ensure final pH is strictly 3.8-4.0.
Low Yield High mother liquor solubility.Add Acetone (antisolvent) or cool to 0°C.
Colored Product Oxidation or Iron residues.Use EDTA (0.1%) in dissolution step; ensure Carbon treatment is sufficient.
Slow Filtration Amorphous precipitate.[3]Acidification was too fast. Slow down acid addition near pH 5.5. Allow longer aging time.
Decomposition Temperature too high.Keep all steps < 15°C. Avoid pH > 9.0 during neutralization.

References

  • Google Patents. (2013).[3] CN103387584A - Synthetic method of 7-amino-3-chloro-3-cephem-4-carboxylic acid.[3][5][6] Retrieved from

  • ResearchGate. (2019).[3] 7-Aminocephalosporanic Acid – Production and Separation.[3][4][10][11][12][13] Retrieved from [Link]

  • PubChem. (2025).[3] 7-Amino-3-chlorocephalosporanic acid Compound Summary. National Library of Medicine. Retrieved from [Link][3]

  • Justia Patents. (2001).[3] Precipitation process of 7-aminocephalosporanic acid (7-ACA).[3][4][7][12] Retrieved from [Link]

Sources

Method

using 7-Amino-3-chlorocephalosporanic Acid in semi-synthetic antibiotic production

Application Note: High-Yield Semi-Synthesis of Cefaclor Utilizing 7-Amino-3-chlorocephalosporanic Acid (7-ACCA) Part 1: Executive Summary & Technical Scope 7-Amino-3-chlorocephalosporanic Acid (7-ACCA) is the critical ph...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Yield Semi-Synthesis of Cefaclor Utilizing 7-Amino-3-chlorocephalosporanic Acid (7-ACCA)

Part 1: Executive Summary & Technical Scope

7-Amino-3-chlorocephalosporanic Acid (7-ACCA) is the critical pharmacophore scaffold used in the production of Cefaclor , a second-generation cephalosporin antibiotic.[1] Unlike its naturally occurring analog (7-ACA), 7-ACCA possesses a chlorine atom at the C3 position, which enhances the molecule's stability against bacterial metabolism and improves oral bioavailability.

This guide details the two primary methodologies for converting 7-ACCA into Cefaclor:

  • Enzymatic Acylation (Green Chemistry): Utilizing immobilized Penicillin G Acylase (PGA) for kinetically controlled synthesis.

  • Chemical Acylation (Mixed Anhydride): A robust, traditional approach using activated esters.

Key Technical Insight: The primary challenge in using 7-ACCA is balancing the reactivity of the C7-amino group with the stability of the


-lactam ring. The C3-chloro substituent alters the electron density of the dihydrothiazine ring, making the 

-lactam carbonyl more susceptible to nucleophilic attack (hydrolysis) compared to 7-ADCA.

Part 2: Material Science & Handling

Compound Profile: 7-ACCA [1][2][3][4][5][6][7][8][9][10]

  • CAS: 53994-69-7[2][11]

  • Molecular Formula:

    
    
    
  • Solubility: Sparingly soluble in water at neutral pH; soluble in acidic (

    
    ) or alkaline (
    
    
    
    ) conditions.
  • Stability: Prone to

    
    -lactam ring opening in high moisture/alkaline environments.
    

Storage & Pre-Treatment Protocol:

  • Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).

  • Solubilization: For aqueous reactions, 7-ACCA is typically dissolved by converting it to a salt using dilute ammonia or sodium hydroxide. Critical: Maintain temperature

    
     during dissolution to prevent degradation.
    

Part 3: Method A - Enzymatic Synthesis (Preferred Route)

Rationale: Enzymatic synthesis replaces toxic organic solvents (DCM, DMF) and operates at ambient temperatures. It relies on Penicillin G Acylase (PGA) to catalyze the transfer of an acyl group from an activated donor (D-Phenylglycine Methyl Ester, PGME) to the 7-ACCA nucleus.[4][12]

Mechanism: Kinetically Controlled Synthesis. The enzyme forms an acyl-enzyme intermediate with PGME, which is then nucleophilically attacked by 7-ACCA rather than water.[7]

Experimental Protocol

Reagents:

  • Substrate A: 7-ACCA (Nucleophile)[3][4][6][7][8][9][10]

  • Substrate B: D-Phenylglycine Methyl Ester HCl (PGME, Acyl Donor)

  • Catalyst: Immobilized Penicillin G Acylase (PGA) on epoxy-activated resin (e.g., Sepabeads EC-EP).

  • Buffer: 100 mM Phosphate buffer, pH 6.5.

Workflow:

  • Substrate Preparation:

    • Suspend 10.0 g of 7-ACCA in 100 mL distilled water.

    • Slowly add 25% ammonia solution dropwise to adjust pH to 6.8 , ensuring complete dissolution. Maintain temp at 4°C.

    • Prepare a separate solution of PGME (20.0 g) in water (molar ratio PGME:7-ACCA

      
       2.5:1).
      
  • Bioreactor Setup:

    • Load the 7-ACCA solution into a jacketed glass reactor thermostated to 15°C .

    • Add 5.0 g (wet weight) of immobilized PGA.

  • Reaction (Fed-Batch Mode):

    • Why Fed-Batch? High concentrations of PGME inhibit the enzyme and promote hydrolysis.

    • Continuously feed the PGME solution into the reactor over 60 minutes .

    • pH Control: Maintain pH at 6.3–6.5 using an autotitrator with 1M HCl or NaOH. The reaction releases methanol, but pH shifts are primarily driven by the formation of phenylglycine (byproduct).

  • Monitoring:

    • Monitor conversion via HPLC every 30 minutes.

    • Stop Point: Terminate when 7-ACCA conversion reaches >95% or when the synthesis/hydrolysis (S/H) ratio drops below 1.5.

  • Termination & Isolation:

    • Filter off the immobilized enzyme (recyclable).

    • Acidify the filtrate to pH 4.5 (Isoelectric point of Cefaclor) using 6M HCl.

    • Cool to 0°C to crystallize Cefaclor.

    • Filter, wash with cold acetone, and vacuum dry.

Process Logic Visualization (Enzymatic Cycle)

EnzymaticCycle Enzyme Free PGA Enzyme AcylEnz Acyl-Enzyme Intermediate Enzyme->AcylEnz Acylation PGME PGME (Acyl Donor) PGME->AcylEnz + Substrate Methanol Methanol (Byproduct) AcylEnz->Methanol Release Cefaclor Cefaclor (Product) AcylEnz->Cefaclor Aminolysis (Synthesis) High Yield Path PG Phenylglycine (Hydrolysis Byproduct) AcylEnz->PG Hydrolysis (Side Rxn) Low Yield Path ACCA 7-ACCA (Nucleophile) ACCA->Cefaclor Water Water (Hydrolysis) Water->PG Cefaclor->Enzyme Regeneration PG->Enzyme Regeneration

Figure 1: Kinetic mechanism of PGA-catalyzed Cefaclor synthesis. The competition between 7-ACCA (Aminolysis) and Water (Hydrolysis) determines the yield.

Part 4: Method B - Chemical Synthesis (Mixed Anhydride)

Rationale: Used when enzymatic routes are unavailable or for small-scale, high-purity synthesis where specific impurities (like protein residues) must be avoided.

Experimental Protocol

Reagents:

  • 7-ACCA[1][2][3][4][5][6][7][8][9][10]

  • Dane Salt (Potassium (R)-[(3-ethoxy-1-methyl-3-oxoprop-1-enyl)amino]phenylacetate)

  • Pivaloyl chloride (Activation agent)

  • N-Methylmorpholine (Base)

  • Dichloromethane (DCM) & DMF.

Workflow:

  • Activation (Mixed Anhydride Formation):

    • Dissolve Dane Salt (1.1 eq) in dry DCM containing N-methylmorpholine (catalytic).

    • Cool to -30°C .

    • Add Pivaloyl chloride (1.1 eq) dropwise. Stir for 60 min to form the mixed anhydride.

  • Protection & Solubilization of 7-ACCA:

    • Suspend 7-ACCA in DCM.

    • Add BSA (Bis(trimethylsilyl)acetamide) or TMG (Tetramethylguanidine) to silylate/solubilize the 7-ACCA. This protects the C4-carboxyl group and improves solubility in organic solvents.

  • Condensation:

    • Transfer the solubilized 7-ACCA solution into the cold mixed anhydride solution (-30°C).

    • Stir for 2–3 hours, allowing temperature to rise to 0°C.

  • Hydrolysis & Deprotection:

    • Add water/HCl to the reaction mixture to hydrolyze the silyl groups and the enamine protecting group (Dane moiety).

    • Separate the organic phase (waste) from the aqueous phase (product).

  • Crystallization:

    • Adjust the aqueous phase pH to 4.5–5.0 using ammonia.

    • Cefaclor monohydrate precipitates.

Part 5: Quality Control & Data Analysis

HPLC Method for 7-ACCA and Cefaclor:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 5µm, 4.6x150mm).

  • Mobile Phase A: 0.05M Phosphate Buffer (pH 4.0).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 40% B over 20 min.

  • Detection: UV at 254 nm.

Comparison of Methods:

ParameterEnzymatic RouteChemical Route
Reaction Temp 15–25°C-30°C to 0°C
Solvent Water (Phosphate Buffer)DCM, DMF
Step Count 1 (One-pot)3 (Activation, Coupling, Hydrolysis)
Yield 85–92%75–85%
Purity Profile High (Main impurity: Phenylglycine)Moderate (Solvent residues, degradation)
Environmental Green (Low E-factor)High Waste (Organic solvents)

Part 6: Troubleshooting Guide

  • Low Yield in Enzymatic Synthesis:

    • Cause: High hydrolysis rate.

    • Fix: Increase the molar ratio of PGME; lower the temperature to 10°C; add co-solvents (e.g., ethylene glycol) to suppress water activity.

  • 7-ACCA Degradation:

    • Cause: pH > 7.5 or prolonged exposure to moisture.

    • Fix: Strictly control pH during dissolution; use fresh buffers.

  • Crystallization Difficulties:

    • Cause: Presence of unreacted PGME or high salt concentration.

    • Fix: Use nanofiltration to remove salts before isoelectric precipitation.

Part 7: References

  • Process for the synthesis of cefaclor. (2007). European Patent Office. Patent EP1831390B1. Available at:

  • Enzymatic synthesis of cefaclor by penicillin acylase. (2012). ResearchGate. Available at: [Link]

  • Preparation method of 7-amino-3-chloro-3-cephem-4-carboxylic acid. Google Patents. CN103275133A. Available at:

  • Cefaclor Impurities and Related Compounds. Veeprho. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving yield of 7-Amino-3-chlorocephalosporanic Acid in enzymatic reactions

Scope & Technical Context Welcome to the Technical Support Center. This guide addresses the enzymatic handling of 7-Amino-3-chlorocephalosporanic Acid (7-ACCA) .

Author: BenchChem Technical Support Team. Date: February 2026

Scope & Technical Context

Welcome to the Technical Support Center. This guide addresses the enzymatic handling of 7-Amino-3-chlorocephalosporanic Acid (7-ACCA) . While 7-ACCA is typically produced via chemical chlorination of 7-ACA, its primary value lies in its role as the nucleophile in the kinetically controlled enzymatic synthesis of second-generation cephalosporins, most notably Cefaclor .

The Core Challenge: In enzymatic synthesis (using Penicillin G Amidase - PGA or


-Amino Acid Ester Hydrolase - AEH), the enzyme forms an acyl-enzyme intermediate with an activated side chain (e.g., PGME).[1] This intermediate faces a competition:
  • Aminolysis (Desired): Attack by 7-ACCA to form Cefaclor.

  • Hydrolysis (Undesired): Attack by water to form Phenylglycine (PG) byproduct.

"Improving yield" in this context refers to maximizing the Synthesis-to-Hydrolysis (S/H) Ratio and preventing the secondary hydrolysis of the formed antibiotic.

Mechanism of Action: The Kinetic Trap

To troubleshoot yield, you must visualize the competition at the enzyme's active site. The following diagram illustrates the "Kinetic Trap" where we must favor the green path (Aminolysis) over the red paths (Hydrolysis).

G Enzyme Free Enzyme (PGA/AEH) Complex Acyl-Enzyme Intermediate Enzyme->Complex Acylation (Fast) Substrate Acyl Donor (PGME) Substrate->Complex Product Cefaclor (Antibiotic) Complex->Product Aminolysis (Synthesis) Byproduct Phenylglycine (Waste) Complex->Byproduct Primary Hydrolysis Nucleophile 7-ACCA (Nucleophile) Nucleophile->Product Water H2O (Competitor) Water->Byproduct Product->Byproduct Secondary Hydrolysis (Product Degradation) 7 7 Product->7 ACCA_Regen 7-ACCA

Figure 1: The competition between 7-ACCA and Water for the Acyl-Enzyme Intermediate. High yield requires suppressing the red pathways.

Troubleshooting Guide: Diagnosing Yield Loss

Issue 1: High consumption of Acyl Donor (PGME), but low Cefaclor yield.

Diagnosis: Your system is dominated by Primary Hydrolysis . The enzyme is reacting with water instead of 7-ACCA.

  • Root Cause A: Water Activity (

    
    ) is too high. 
    
    • Fix: Introduce organic co-solvents.[2][3][4] Polyols like Ethylene Glycol (20-30% v/v) or Glycerol depress water activity without denaturing the enzyme, shifting the equilibrium toward synthesis [1].

  • Root Cause B: Low Nucleophile Concentration.

    • Fix: 7-ACCA must saturate the enzyme's active site. Ensure the molar ratio of Nucleophile (7-ACCA) to Acyl Donor is optimized. While 1:1 is stoichiometric, a slight excess of Acyl Donor (2:1 or 3:1) is often used to drive conversion, provided hydrolysis is suppressed.

Issue 2: Cefaclor concentration peaks and then drops rapidly.

Diagnosis: Secondary Hydrolysis . The enzyme is eating your product.

  • Mechanism: Once the activated acyl donor (PGME) is depleted, the enzyme recognizes Cefaclor as a substrate and hydrolyzes it back into 7-ACCA and Phenylglycine.

  • Fix 1 (Process Control): Implement strict Time-Point Termination . You must stop the reaction at

    
     (time of maximum yield) by lowering pH or filtering the enzyme immediately.
    
  • Fix 2 (ISPR): Use In Situ Product Removal .[5][6] Cefaclor has lower solubility than 7-ACCA at neutral pH. Operating at a pH where Cefaclor precipitates (or complexing it with naphthol) removes it from the liquid phase, preventing the enzyme from degrading it [2].

Issue 3: 7-ACCA is not dissolving, leading to inconsistent reaction rates.

Diagnosis: Solubility/pH Mismatch.

  • Context: 7-ACCA is a zwitterion with an isoelectric point (pI) near 4.5. It is least soluble at its pI.

  • The Conflict: Enzymes (PGA) often work best at pH 7.0–8.0, but 7-ACCA dissolves best at pH > 8.5 or < 2.5.

  • Fix:

    • Dissolution Step: Dissolve 7-ACCA at pH ~8.5-9.0 (using Ammonia/NaOH).

    • Reaction Step: Lower pH to 6.5–7.0 for the enzymatic coupling. A fine suspension (slurry) of 7-ACCA is acceptable and often preferred ("Slurry-to-Slurry" conversion) as it maintains a constant concentration of dissolved 7-ACCA as the reaction proceeds [3].

Optimization Protocols

Protocol A: Cryo-Enzymatic Synthesis with Co-Solvent

Objective: Maximize S/H ratio by suppressing water activity and thermal hydrolysis.

Reagents:

  • Enzyme: Immobilized Penicillin G Amidase (e.g., on epoxy-acrylic resin).

  • Nucleophile: 7-ACCA (50–100 mM).

  • Acyl Donor: D-Phenylglycine Methyl Ester (PGME) (150–200 mM).

  • Solvent System: 30% (v/v) Ethylene Glycol in Phosphate Buffer (50 mM).

Step-by-Step:

  • Preparation: Dissolve 7-ACCA in the buffer/co-solvent mixture. Adjust pH to 6.5 (compromise between enzyme activity and chemical stability of PGME).

  • Temperature Control: Cool the reactor to 4°C – 10°C .

    • Why? Activation energy for hydrolysis is typically higher than for aminolysis. Lower temperatures favor the synthetic pathway [1].[5]

  • Substrate Feeding: Do not add all PGME at once. High ester concentration can inhibit the enzyme or lead to rapid non-enzymatic hydrolysis.

    • Action: Fed-batch addition of PGME over 60 minutes.

  • Monitoring: Sample every 15 minutes. Monitor HPLC for Cefaclor appearance and PGME disappearance.

  • Termination: Stop when PGME < 5% or Cefaclor concentration plateaus.

Protocol B: Data-Driven Solvent Selection

Use the table below to select the optimal co-solvent based on literature benchmarks for PGA-catalyzed reactions.

Solvent SystemRelative Yield (Normalized)S/H Ratio ImpactNotes
Phosphate Buffer (100% Water) 1.0 (Baseline)LowHigh hydrolysis rates; baseline reference.
Ethylene Glycol (30% v/v) 1.45x HighSignificantly lowers water activity (

); best for yield [1].
Glycerol (20-40% v/v) 1.30xModerate-HighBiocompatible; higher viscosity may limit mass transfer.
Methanol (Low %) 1.10xModerateCan denature enzyme at higher concentrations; less effective than polyols.

Frequently Asked Questions (FAQs)

Q: Can I use soluble enzyme instead of immobilized? A: It is not recommended for yield optimization. Immobilized enzymes (e.g., on Eupergit or glyoxyl-agarose) generally show higher stability against the organic co-solvents required to suppress hydrolysis. Furthermore, immobilization facilitates the rapid separation of enzyme from product at


, preventing secondary hydrolysis.

Q: My 7-ACCA has a high level of colored impurities. Does this affect the enzyme? A: Yes. Impurities in 7-ACCA (often residual solvents or degradation products from the ring-expansion step) can act as non-competitive inhibitors. It is critical to use 7-ACCA with purity >98%. If the mother liquor is dark, treat with activated carbon prior to the enzymatic step.

Q: What is the theoretical maximum yield? A: In aqueous media, thermodynamic equilibrium limits yield to ~40-60%. However, under Kinetic Control (using activated esters like PGME and optimized S/H conditions), yields of 85-95% (molar conversion of 7-ACCA) are achievable [4].

References

  • Zhang, Y.W., et al. (2006).[3] Kinetically Controlled Synthesis of Cefaclor with Immobilized Penicillin Acylase in the Presence of Organic Cosolvents. ResearchGate.

  • Wei, D., & Yang, S. (2003).[1] Enhanced enzymatic synthesis of a semi-synthetic cephalosporin, cefaclor, with in situ product removal. PubMed.

  • Schroen, C.G.P.H., et al. (2002). Process design for enzymatic antibiotic synthesis. Journal of Biotechnology.
  • Deng, C., et al. (2016). Strategies to Improve the Biosynthesis of β-Lactam Antibiotics by Penicillin G Acylase. Frontiers in Microbiology.

Sources

Optimization

optimizing pH and temperature for 7-Amino-3-chlorocephalosporanic Acid stability

Topic: Optimizing pH and Temperature for 7-Amino-3-chlorocephalosporanic Acid (7-ACCA) Audience: Process Chemists, Formulation Scientists, and Drug Development Researchers. Introduction: The Stability-Solubility Paradox...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimizing pH and Temperature for 7-Amino-3-chlorocephalosporanic Acid (7-ACCA)

Audience: Process Chemists, Formulation Scientists, and Drug Development Researchers.

Introduction: The Stability-Solubility Paradox

7-Amino-3-chlorocephalosporanic Acid (7-ACCA) is the critical intermediate for the synthesis of Cefaclor.[1][2] Unlike its parent compound 7-ACA, the presence of the electron-withdrawing chlorine atom at the C3 position alters the electron density of the dihydrothiazine ring, influencing the reactivity of the fused


-lactam ring.

The Core Challenge:

  • Solubility requires neutral to alkaline pH (formation of the carboxylate salt).

  • Stability requires acidic to neutral pH (prevention of nucleophilic attack on the

    
    -lactam carbonyl).
    
  • Enzymatic Synthesis (from 7-ACA or CPC) typically requires pH 7.8–8.0, placing the molecule directly in a "danger zone" for hydrolysis.

This guide provides the operational parameters to navigate this paradox, ensuring maximum yield and purity.

Module 1: The Stability Matrix

The following matrix defines the operational windows for 7-ACCA. These values are derived from industrial enzymatic cleavage protocols and kinetic degradation studies of cephalosporin intermediates.

ParameterOptimal Window Critical Limit (Danger Zone) Mechanistic Impact
Storage pH pH 2.0 – 4.0 (Dry/Suspension)> pH 7.5Alkaline pH catalyzes the nucleophilic attack of

on the

-lactam ring, leading to irreversible ring opening.
Reaction pH pH 7.8 – 8.0 > pH 8.2Required for Penicillin G Acylase activity. Exceeding 8.2 exponentially increases hydrolysis rates.
Precipitation pH pH 2.0 – 3.0 < pH 1.57-ACCA precipitates near its isoelectric point. Too acidic (<1.5) risks acid-catalyzed degradation or redissolution.
Temperature (Storage) -20°C to -80°C > 4°CArrhenius kinetics dictate that every 10°C increase roughly doubles the degradation rate.
Temperature (Reaction) 28°C – 32°C > 35°CBalance point: High enough for enzyme kinetics, low enough to minimize thermal degradation.
Visualizing the Degradation Pathway

The diagram below illustrates the competing pathways between successful synthesis and degradation.

G Precursor Precursor (7-ACA / CPC) Enzyme Enzymatic Cleavage (pH 7.9, 30°C) Precursor->Enzyme Acylase ACCA 7-ACCA (Target Product) Enzyme->ACCA Deacylation Hydrolysis Hydrolyzed Product (Open Ring - Inactive) ACCA->Hydrolysis pH > 8.0 OH- Attack Dimer Dimer/Polymer (Yellow Coloration) ACCA->Dimer High Conc. + Time

Figure 1: The kinetic competition. High pH accelerates the red path (Hydrolysis), while optimal enzymatic conditions favor the green path (7-ACCA).

Module 2: Troubleshooting Guide (Q&A)

Q1: My reaction mixture is turning yellow/brown during the enzymatic conversion. What is happening?

Diagnosis:


-lactam ring opening followed by polymerization.
Root Cause:  The pH likely drifted above 8.0, or the temperature exceeded 35°C.
Technical Explanation:  The "yellowing" is a hallmark of cephalosporin degradation. The 

-lactam ring opens to form penicillic acid derivatives, which are reactive and form chromophoric polymers. Corrective Action:
  • Check pH Stat: Ensure your automated titration system (adding NaOH or

    
    ) has no overshoot. Set a hard limit at pH 8.0.
    
  • Reduce Temperature: If yield allows, drop reaction temperature to 25°C. This reduces degradation rates more significantly than it reduces enzymatic turnover.

Q2: I am seeing low recovery yields during the precipitation step (Acidification).

Diagnosis: Incomplete precipitation or redissolution. Root Cause: Missed Isoelectric Point (pI). Technical Explanation: 7-ACCA has minimum solubility at its isoelectric point (zwitterionic form). If you acidify too far (pH < 1.5), the amine group protonates fully, and the molecule becomes a soluble cation. If you stop too high (pH > 3.5), it remains a soluble anion. Corrective Action:

  • Target pH 2.0–2.5: Use dilute HCl (e.g., 1M or 3M) rather than concentrated acid to prevent local "hotspots" of extreme acidity that degrade the product.

  • Cooling: Perform the acidification at 4°C to minimize solubility further.

Q3: HPLC analysis shows "split peaks" or shoulder peaks for 7-ACCA.

Diagnosis: Epimerization or Isomerization. Root Cause: Prolonged exposure to aqueous conditions at room temperature. Technical Explanation: The chiral center at C7 or C6 can epimerize, or the double bond in the dihydrothiazine ring (


) can migrate to the 

position, especially if the pH fluctuates. Corrective Action:
  • Minimize Residence Time: The time between reaction completion and acidification/filtration must be minimized. Do not hold the reaction mixture overnight.

  • Quench Immediately: Move directly to the acidification step (pH 2.0) to "freeze" the structure.

Module 3: Validated Protocols

Protocol A: Determination of the pH-Rate Profile (Self-Validating)

Do not rely on literature values alone. Your specific buffer composition affects stability.

Objective: Determine the exact


 (observed degradation rate constant) for your specific buffer system.
  • Preparation: Prepare 10 mM solutions of 7-ACCA in three buffers:

    • Acetate Buffer (pH 4.0)

    • Phosphate Buffer (pH 7.0)

    • Borate/Bicarbonate Buffer (pH 9.0)

  • Incubation: Incubate at 25°C in a temperature-controlled water bath.

  • Sampling:

    • Take a 100 µL aliquot every 15 minutes for 2 hours.

    • Quench: Immediately dilute into 900 µL of mobile phase (pH 2.5 phosphate buffer) to stop degradation.

  • Analysis: Inject onto HPLC (C18 column, UV 254 nm).

  • Calculation: Plot

    
     vs. Time. The slope is 
    
    
    
    .
    • Validation Criteria: Linearity (

      
      ) confirms first-order kinetics. If the curve is non-linear, you have competing degradation pathways.
      
Protocol B: Optimal Storage of Stock Solutions

7-ACCA is unstable in solution. Follow this hierarchy for storage.

  • Solid State (Preferred): Store as dry powder at -20°C (stable for 1 month) or -80°C (stable for 6 months). Desiccate to prevent hydrolysis from atmospheric moisture.

  • Stock Solution: If a liquid stock is required:

    • Dissolve in 0.1 M Sodium Carbonate (high pH is needed for rapid dissolution).

    • Immediately use or flash freeze at -80°C.

    • Never store neutral/aqueous solutions at 4°C for >24 hours.

Visual Troubleshooting Workflow

Use this decision tree to resolve stability issues during experimentation.

Troubleshooting Start Start: Stability Issue Detected CheckColor Is solution colored (Yellow/Brown)? Start->CheckColor CheckHPLC HPLC Purity Check CheckColor->CheckHPLC No (Solution Clear) pHCheck Check pH Log: Did it exceed 8.0? CheckColor->pHCheck Yes YieldIssue YieldIssue CheckHPLC->YieldIssue Low Peak Area AdjustBase Action: Reduce Base Conc. or Addition Rate pHCheck->AdjustBase Yes CheckTemp Action: Lower Reaction Temp to <25°C pHCheck->CheckTemp No pICheck Check pH: Is it exactly 2.0-2.5? YieldIssue->pICheck Precipitation Step ReAdjust Action: Adjust pH to Isoelectric Point pICheck->ReAdjust No (<1.5 or >3.5)

Figure 2: Decision tree for diagnosing 7-ACCA instability events.

References

  • BenchChem. (2025).[3][4] Technical Support Center: Synthesis of 7-Amino-3-chlorocephalosporanic acid (7-ACCA). Link

  • Kurochkina, V. B., et al. (1995). Kinetics of 7-aminocephalosporanic acid in aqueous solutions. Antibiot Khimioter.[5]

  • MedChemExpress. (2024). 7-Amino-3-chloro cephalosporanic acid Product Information & Storage. Link

  • Deshpande, A. D., et al. (2004). Degradation of β-lactam antibiotics. Current Science, 87, 1684-1695.[6]

  • World Health Organization. (2019). Annex 4: Equilibrium solubility experiments for BCS-based classification. WHO Technical Report Series. Link

Sources

Troubleshooting

Technical Support Center: Removal and Control of 3-Hydroxy Impurities in 7-Amino-3-chlorocephalosporanic Acid (7-ACCA)

Prepared by: Senior Application Scientist Welcome to the technical support center for 7-Amino-3-chlorocephalosporanic Acid (7-ACCA). This guide is designed for researchers, scientists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Senior Application Scientist

Welcome to the technical support center for 7-Amino-3-chlorocephalosporanic Acid (7-ACCA). This guide is designed for researchers, scientists, and drug development professionals to address the specific challenges related to the presence and removal of 3-hydroxy impurities in 7-ACCA, a critical intermediate in the synthesis of second-generation cephalosporin antibiotics like cefaclor.[1][2] This document provides in-depth troubleshooting guides, FAQs, and validated protocols to ensure the highest purity of your final product.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the origin, impact, and control of 3-hydroxy impurities during 7-ACCA production.

Q1: What is the primary origin of 3-hydroxy impurities in 7-ACCA synthesis?

The most common source of 3-hydroxy impurities is an incomplete reaction during the synthesis of 7-ACCA itself. Several industrial synthesis routes utilize a 3-hydroxy cephalosporin precursor, such as 7-phenylacetamido-3-hydroxy-3-cephalosporin-4-carboxylic acid diphenylmethyl ester.[2] The subsequent step involves a chlorination reaction to replace the C-3 hydroxyl group with a chlorine atom. If this chlorination is incomplete, the unreacted 3-hydroxy starting material will persist as a major process-related impurity in the final 7-ACCA product.[2]

Q2: Why is the removal of 3-hydroxy impurities a critical concern?

The purity of any active pharmaceutical ingredient (API) intermediate is paramount for the safety and efficacy of the final drug product.[3] The presence of structurally similar impurities like the 3-hydroxy analog can:

  • Lead to unwanted by-products in subsequent synthesis steps, complicating purification and reducing the yield of the final antibiotic.

  • Impact the safety profile of the final drug, as regulatory bodies such as the FDA and ICH require stringent impurity profiling and control.[4][5]

  • Compromise the stability and therapeutic efficacy of the finished pharmaceutical product.

Q3: What is the most effective strategy for controlling 3-hydroxy impurity levels?

The primary and most effective strategy is not post-synthesis removal, but rather the optimization of the chlorination step to ensure complete conversion of the 3-hydroxy precursor. This involves rigorous control over reaction parameters such as temperature, reaction time, and the stoichiometry of the chlorinating agent (e.g., thionyl chloride).[2] Preventing the impurity from forming is significantly more efficient than removing it later.

Q4: What are the standard analytical methods for detecting and quantifying 3-hydroxy impurities in 7-ACCA?

High-Performance Liquid Chromatography (HPLC) is the industry-standard technique for assessing the purity of 7-ACCA and quantifying impurities.[6] For more sensitive and specific analysis, especially for identifying unknown impurities or trace amounts, Liquid Chromatography-Mass Spectrometry (LC-MS) is an indispensable tool.[3] These methods allow for the separation and quantification of the 3-hydroxy impurity from the 7-ACCA main component.[3][7]

Section 2: Troubleshooting Guide: High Levels of 3-Hydroxy Impurity

This guide provides a systematic approach to diagnosing and resolving issues when unacceptable levels of 3-hydroxy impurities are detected in your 7-ACCA product.

Initial Assessment: Impurity Detected

You have performed an HPLC analysis on your latest batch of 7-ACCA and identified a significant peak corresponding to the 3-hydroxy precursor impurity, exceeding your established quality specifications.

G start High 3-Hydroxy Impurity Detected via HPLC decision1 Review Chlorination Synthesis Records? start->decision1 action1 Check Reagent Stoichiometry, Reaction Time & Temperature decision1->action1 Yes decision3 Review Purification Protocol? decision1->decision3 No decision2 Parameters within Specification? action1->decision2 action2 Optimize Chlorination Protocol: - Adjust Reagent Molar Ratio - Modify Temperature/Time decision2->action2 No decision2->decision3 Yes rerun Re-run Synthesis with Optimized Parameters action2->rerun end Impurity Level Acceptable rerun->end action3 Optimize Isoelectric Precipitation pH & Solvent decision3->action3 Yes decision3->end No repurify Re-purify Batch action3->repurify repurify->end

Caption: Troubleshooting Decision Tree for 3-Hydroxy Impurity.

Possible Cause 1: Incomplete Chlorination Reaction
  • Causality: The most direct cause is the failure to convert all the 3-hydroxy precursor to the 3-chloro product. This can be due to insufficient chlorinating agent, suboptimal temperature, or the presence of moisture which can degrade reagents like thionyl chloride.

  • Recommended Actions:

    • Verify Reagents and Conditions: Scrutinize the batch records. Confirm that the molar ratio of the chlorinating agent to the 3-hydroxy precursor was correct. Ensure that anhydrous solvents were used and that the reaction was protected from atmospheric moisture.

    • Optimize Reaction Parameters: If records are in order, consider process optimization. A slight increase in the equivalents of the chlorinating agent or an adjustment in reaction time and temperature may be necessary to drive the reaction to completion.[2]

    • In-Process Controls (IPCs): Implement IPCs using TLC or HPLC to monitor the disappearance of the starting material before quenching the reaction. This provides real-time validation of reaction completion.

Possible Cause 2: Ineffective Post-Synthesis Purification
  • Causality: 7-ACCA and its 3-hydroxy analog have similar chemical structures, which can make separation challenging. If the purification protocol, typically involving precipitation, is not optimized, the impurity can co-precipitate with the final product.

  • Recommended Actions:

    • Optimize Isoelectric Precipitation: 7-ACCA is an amphoteric molecule with an isoelectric point (pI) at which its solubility is minimal. The pI of the 3-hydroxy impurity may be slightly different. A fine-tuned pH adjustment during precipitation is crucial for selective isolation. A common method for the related compound 7-ACA involves dissolving the crude product in a dilute acid (like HCl), treating with an adsorbent like activated carbon, and then carefully adjusting the pH to the isoelectric point (e.g., pH 3.3-3.5) with a base to precipitate the purified product.[8] Experiment with the final pH to maximize the purity of the 7-ACCA precipitate.

    • Recrystallization: If precipitation is insufficient, consider developing a recrystallization procedure. This will require screening various solvent systems to find one in which 7-ACCA has high solubility at elevated temperatures and low solubility at cooler temperatures, while the 3-hydroxy impurity remains in solution.

Section 3: Experimental Protocols
Protocol 3.1: HPLC Method for Impurity Profiling of 7-ACCA

This protocol provides a standard method for the detection and quantification of 7-ACCA and its related impurities, including the 3-hydroxy analog.[6][7]

Objective: To determine the purity of a 7-ACCA sample and quantify impurities.

Materials:

  • 7-ACCA sample

  • Reference standards for 7-ACCA and known impurities

  • Acetonitrile (HPLC grade)

  • Potassium phosphate monobasic (KH2PO4)

  • Dipotassium phosphate (K2HPO4)

  • Ultrapure water

  • 0.45 µm membrane filter

Equipment:

  • HPLC system with UV detector

  • C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

Procedure:

  • Mobile Phase Preparation:

    • Prepare a phosphate buffer by dissolving 5g of K2HPO4 and 5g of KH2PO4 in 1 liter of ultrapure water.

    • Adjust the pH to 6.0.

    • The mobile phase is a mixture of the phosphate buffer and acetonitrile, typically in a ratio of 92:8 (v/v).[7]

  • Standard Solution Preparation:

    • Accurately weigh and dissolve the 7-ACCA reference standard in the mobile phase to a known concentration (e.g., 0.5 mg/mL).

    • Prepare separate standard solutions for known impurities if available.

  • Sample Solution Preparation:

    • Accurately weigh and dissolve the 7-ACCA test sample in the mobile phase to the same concentration as the reference standard.

    • Filter the solution through a 0.45 µm membrane filter before injection.

  • Chromatographic Analysis:

    • Inject equal volumes (e.g., 20 µL) of the standard and sample solutions into the HPLC system.[6][7]

    • Run the analysis using the parameters outlined in Table 1.

  • Data Evaluation:

    • Calculate the percentage of impurity using area normalization, comparing the peak area of the impurity to the total area of all peaks in the chromatogram.

    • For quantitative analysis, calculate the concentration against the reference standard.

Table 1: Typical HPLC Parameters for 7-ACCA Impurity Analysis

Parameter Value Reference
Column C18 (4.6mm x 250mm, 5µm) [7]
Mobile Phase Phosphate Buffer (pH 6.0) : Acetonitrile (92:8) [7]
Flow Rate 1.0 mL/min [6]
Detection UV at 254 nm [6][7]
Column Temp. 35 °C [6][7]

| Injection Vol. | 20 µL |[6][7] |

Protocol 3.2: Purification of 7-ACCA via Isoelectric Precipitation

This protocol is adapted from established methods for purifying similar cephalosporanic acids and is designed to remove impurities by leveraging solubility differences at the isoelectric point.[8]

Objective: To purify crude 7-ACCA containing 3-hydroxy and other impurities.

Materials:

  • Crude 7-ACCA

  • Dilute Hydrochloric Acid (e.g., 3-6%)[8]

  • Ammonia solution or Sodium Hydroxide solution (e.g., 10-20%)

  • Activated Carbon (optional adsorbent)

  • Purified Water

Procedure:

  • Dissolution: In a suitable reaction vessel, cool purified water to 0-15 °C. Slowly add the crude 7-ACCA powder while stirring.

  • Acidification: Carefully add dilute hydrochloric acid dropwise to the suspension. Continue adding until all the 7-ACCA has completely dissolved. The solution will be acidic.

  • Adsorbent Treatment (Optional): If colored impurities are present, add a small amount of activated carbon to the solution and stir for 15-30 minutes at low temperature.

  • Filtration: Filter the solution to remove the activated carbon (if used) or any insoluble matter.

  • Precipitation: Cool the filtrate and slowly add a dilute base (e.g., ammonia solution) dropwise with vigorous stirring. Monitor the pH continuously.

  • Isolation: As the pH approaches the isoelectric point of 7-ACCA (approx. 3.3-3.5), a white precipitate will form.[8] Continue adding base until the target pH is reached and stable.

  • Maturation: Allow the slurry to stir at a low temperature for a period (e.g., 1-2 hours) to ensure complete precipitation.

  • Collection and Drying: Collect the solid product by filtration, wash with cold purified water, and then with a water-miscible solvent like acetone to aid drying. Dry the purified 7-ACCA under vacuum at a low temperature.

Section 4: Visualization of Synthesis and Impurity Formation

G cluster_0 Synthesis Pathway cluster_1 Impurity Formation precursor 7-Phenylacetamido-3-hydroxy... (Precursor) chlorination Chlorination Step (e.g., with SOCl2) precursor->chlorination acca 7-ACCA (Desired Product) chlorination->acca Complete Reaction impurity 3-Hydroxy Impurity chlorination->impurity Incomplete Reaction

Caption: Origin of 3-Hydroxy Impurity from Incomplete Chlorination.

References
  • A Comparative Guide to Identifying Impurities in 7-ACCA Using Mass Spectrometry. (2025). Benchchem.
  • Technical Support Center: Synthesis of 7-Amino-3-chlorocephalosporanic acid (7-ACCA). (2025). Benchchem.
  • Industrial Production of 7-Amino-3-chloro cephalosporanic acid: A Detailed Guide. (2025). Benchchem.
  • 7-AMINOCEPHALOSPORANIC ACID – PRODUCTION AND SEPAR
  • Impurities determination of 7-aminocephalosporanic acid by RP-HPLC with correction factor. (n.d.).
  • The process for purification of 7-amino-cephalosporanic acid. (n.d.).
  • How is 7-Amino-3-chloro cephalosporanic acid prepared and applied? (2020). Guidechem.
  • Synthetic method of 7-amino-3-chloro-3-cephem-4-carboxylic acid. (n.d.).
  • A Comparative Purity Analysis of 7-ACCA from Different Synthesis Routes. (2025). Benchchem.
  • Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. (2021). Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences.
  • Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025). Biotech Spain.

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison Guide: 7-ACA vs. 7-Amino-3-chlorocephalosporanic Acid (7-ACCA)

Executive Summary This guide provides a rigorous technical comparison between 7-Aminocephalosporanic Acid (7-ACA) and 7-Amino-3-chlorocephalosporanic Acid (7-ACCA) . While both serve as foundational nuclei (synthons) for...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a rigorous technical comparison between 7-Aminocephalosporanic Acid (7-ACA) and 7-Amino-3-chlorocephalosporanic Acid (7-ACCA) . While both serve as foundational nuclei (synthons) for cephalosporin antibiotics, their utility is bifurcated by a critical structural divergence at the C-3 position.

  • 7-ACA is the natural fermentation-derived core used primarily for parenteral (injectable) antibiotics (e.g., Cefotaxime) due to the reactive acetoxymethyl group.

  • 7-ACCA (chemically defined as 7-amino-3-chloro-3-cephem-4-carboxylic acid) is a synthetic derivative essential for oral antibiotics (e.g., Cefaclor), where the C-3 chlorine atom confers metabolic stability and oral bioavailability.

Part 1: Structural & Chemical Divergence

The nomenclature "7-Amino-3-chlorocephalosporanic acid" is an industry colloquialism. Chemically, "cephalosporanic acid" implies a 3-acetoxymethyl group.[1] 7-ACCA actually possesses a chlorine atom directly attached to the dihydrothiazine ring, replacing the entire acetoxymethyl side chain.

Comparative Structural Analysis
Feature7-ACA (Natural Core)7-ACCA (Synthetic Core)
IUPAC Name (6R,7R)-3-(acetoxymethyl)-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid(6R,7R)-7-amino-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
CAS Number 957-68-653994-69-7
C-3 Substituent Acetoxymethyl (-CH₂OAc) Chlorine (-Cl) (Vinylic)
Molecular Weight 272.28 g/mol 234.66 g/mol
Leaving Group Capability High. The acetate is easily displaced by nucleophiles (N, S heterocycles).[2]Null. The vinylic chlorine is stable and does not undergo nucleophilic displacement under standard physiological conditions.
Primary Application Synthesis of Injectables (Cephalothin, Cefotaxime).Synthesis of Oral agents (Cefaclor, Loracarbef precursors).
Visualization of Structural Differences

Structures cluster_0 7-ACA (Natural Core) cluster_1 7-ACCA (Synthetic Core) S1 Beta-Lactam Ring (Unstable) S2 Dihydrothiazine Ring S1->S2 S3 C-3: Acetoxymethyl Group (-CH2-O-CO-CH3) (Reactive Leaving Group) S2->S3 Attached at C3 C1 Beta-Lactam Ring (Unstable) C2 Dihydrothiazine Ring C1->C2 C3 C-3: Chlorine Atom (-Cl) (Metabolically Stable) C2->C3 Direct attachment at C3

Figure 1: Structural comparison highlighting the C-3 substituent difference. The acetoxymethyl group in 7-ACA is a reactive leaving group, whereas the chlorine in 7-ACCA is a stable substituent.

Part 2: Synthesis & Production Workflows

The sourcing of these two nuclei dictates their cost structure and impurity profiles.

7-ACA Production (Biocatalytic)

7-ACA is produced via a two-step enzymatic hydrolysis of Cephalosporin C (fermentation product).[3]

  • Oxidation: D-amino acid oxidase (DAAO) converts the side chain to a glutaryl intermediate.[3]

  • Hydrolysis: Glutaryl-7-ACA acylase (GL-7-ACA acylase) cleaves the amide bond to yield 7-ACA.[3]

7-ACCA Production (Chemical Transformation)

7-ACCA is not a natural fermentation product. It is synthesized via the "Lilly Route" or modern modifications involving the ring-expansion of Penicillin G or degradation of 7-ACA.[4]

Key Synthetic Pathway (from 7-ACA):

  • Protection: Protection of C-7 amino and C-4 carboxyl groups.[5]

  • Modification: Conversion of 3-acetoxymethyl to 3-exomethylene, then ozonolysis to 3-hydroxy-cephem (enol).

  • Chlorination: Reaction with PCl₅/POCl₃ to substitute the enolic hydroxyl with Chlorine.

Synthesis CephC Cephalosporin C (Fermentation) Step1 Enzymatic Hydrolysis (DAAO + Acylase) CephC->Step1 ACA 7-ACA (Intermediate) Step2 Chemical Modification 1. Protection 2. Ozonolysis -> 3-Hydroxy 3. Chlorination (PCl5) ACA->Step2 Step1->ACA Yields 7-ACA ACCA 7-ACCA (Target Nucleus) Step2->ACCA Yields 7-ACCA

Figure 2: Production lineage. 7-ACA is a direct derivative of Cephalosporin C, while 7-ACCA requires complex downstream chemical modification.[5]

Part 3: Performance & Stability Analysis

Stability Profile (pH Stress)
  • 7-ACA: Susceptible to deacetylation at pH > 7.5. The ester linkage hydrolyzes to form deacetyl-7-ACA (DACA), which lactonizes, rendering the molecule inactive.

  • 7-ACCA: Highly stable to hydrolysis at C-3. The chlorine atom does not hydrolyze. However, the beta-lactam ring remains sensitive to alkaline pH (opening the ring).

Reactivity & Utility
  • 7-ACA (Versatility): The C-3 acetoxy group is a "handle." Researchers can displace it with nucleophiles (e.g., methyl-thiotetrazole) to create potent injectable antibiotics like Cefoperazone.

  • 7-ACCA (Specificity): The C-3 Chlorine is electron-withdrawing, which reduces the electron density of the beta-lactam carbonyl, potentially increasing reactivity toward penicillin-binding proteins (PBPs) but also decreasing chemical stability compared to simple methyl-cephems. It is exclusively used for Cefaclor.

Part 4: Experimental Protocols

Protocol A: Comparative Stability Profiling (HPLC)

Objective: Quantify the degradation kinetics of 7-ACA vs. 7-ACCA under physiological pH.

Materials:

  • 7-ACA Standard (Sigma-Aldrich or equivalent).

  • 7-ACCA Standard (Custom synthesis or USP Reference).

  • Phosphate Buffer (50 mM, pH 7.4).

  • HPLC System with C18 Column.

Method:

  • Preparation: Dissolve 10 mg of each compound in 50 mL Phosphate Buffer (pH 7.4).

  • Incubation: Maintain solutions at 37°C in a water bath.

  • Sampling: Aliquot 1 mL at T=0, 1h, 4h, 8h, 24h. Quench immediately with 10 µL dilute HCl to pH 4.0 (stabilizes beta-lactam).

  • Analysis: Inject 20 µL into HPLC.

    • Mobile Phase: 10 mM Ammonium Acetate (pH 4.5) : Acetonitrile (95:5).

    • Detection: UV at 254 nm.

  • Calculation: Plot % Remaining vs. Time.

    • Expected Result: 7-ACA will show a secondary peak (DACA) appearing over time. 7-ACCA will show only beta-lactam ring opening products (no de-chlorination).

Protocol B: Enzymatic Synthesis of Cefaclor (from 7-ACCA)

Objective: Demonstrate the specific utility of 7-ACCA in synthesizing oral antibiotics.

Reagents:

  • Substrate A: 7-ACCA (10 mM).

  • Substrate B: D-Phenylglycine methyl ester (PGME) (30 mM).

  • Enzyme: Immobilized Penicillin G Acylase (PGA).

  • Solvent: Phosphate buffer (pH 6.5) / Ethylene Glycol (20% v/v) cosolvent.[6]

Workflow:

  • Dissolution: Suspend 7-ACCA in buffer; adjust pH to 6.5 with NaOH until dissolved. Add PGME.

  • Reaction: Add Immobilized PGA (100 IU/mL). Stir gently at 25°C.

  • Monitoring: Monitor the appearance of Cefaclor peak (RT ~ 8-10 min) and disappearance of 7-ACCA.

  • Termination: Filter off the enzyme after 4 hours.

  • Crystallization: Lower pH to 4.5 (isoelectric point of Cefaclor) to precipitate the product.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 6998927, 7-Amino-3-chloro-3-cephem-4-carboxylic acid. Retrieved from [Link]

  • Wu, X., et al. (2019). Improving Biocatalysis of Cefaclor With Penicillin Acylase Immobilized on Magnetic Nanocrystalline Cellulose. Bioresource Technology, 288, 121548. Retrieved from [Link]

  • Google Patents. (2013). CN103387584A - Synthetic method of 7-amino-3-chloro-3-cephem-4-carboxylic acid.[5][7] Retrieved from

  • Kurochkina, V. B., et al. (1995).[8] Kinetics of 7-aminocephalosporanic acid in aqueous solutions. Antibiotiki i Khimioterapiya, 40(3), 3-9. Retrieved from [Link]

Sources

Comparative

Advanced FTIR Interpretation Guide: 7-Amino-3-chlorocephalosporanic Acid (7-ACCA)

Executive Summary & Scientific Context 7-Amino-3-chlorocephalosporanic Acid (7-ACCA ) is a critical pharmacophore intermediate, primarily utilized in the synthesis of second-generation cephalosporins such as Cefaclor .[1...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Context

7-Amino-3-chlorocephalosporanic Acid (7-ACCA ) is a critical pharmacophore intermediate, primarily utilized in the synthesis of second-generation cephalosporins such as Cefaclor .[1] Structurally, it is distinguished by a cephem nucleus containing a beta-lactam ring fused to a dihydrothiazine ring, with a chlorine atom at the C3 position and a free amino group at C7.

Why FTIR? While NMR and Mass Spectrometry provide definitive structural elucidation, FTIR is the industry standard for rapid identification (ID) and polymorph screening in QC environments. The specific challenge in interpreting 7-ACCA spectra lies in distinguishing it from its structural analogs—7-ACA (acetoxymethyl derivative) and 7-ADCA (methyl derivative)—and monitoring the integrity of the labile beta-lactam ring.

This guide provides a comparative, data-driven framework for interpreting the FTIR spectrum of 7-ACCA, focusing on the unique vibrational signatures introduced by the C3-Chlorine substituent.

Experimental Protocol: Ensuring Spectral Integrity

The beta-lactam ring is sensitive to hydrolytic cleavage. Improper sample preparation can lead to ring opening, resulting in the disappearance of the characteristic 1760–1800 cm⁻¹ band and the appearance of a broad amide/acid band, leading to false failures.

Method A: Attenuated Total Reflectance (ATR) – Recommended
  • Crystal: Diamond or ZnSe (Single-bounce).

  • Rationale: Minimizes sample stress and moisture exposure.

  • Protocol:

    • Place ~10 mg of 7-ACCA powder onto the crystal.

    • Apply pressure using the anvil until the force gauge reaches the optimal zone (typically 80–100 N). Note: Excessive pressure can induce pressure-induced amorphization in some cephalosporins.

    • Acquire spectrum (4000–600 cm⁻¹, 4 cm⁻¹ resolution, 32 scans).

    • Self-Validation: Check the baseline at 2000–2500 cm⁻¹. High noise indicates poor contact; a sloping baseline indicates scattering (particle size issues).

Method B: KBr Pellet – Traditional/High Resolution
  • Ratio: 1:100 (Sample:KBr).

  • Critical Step: The KBr powder must be dried at 110°C prior to use. Hygroscopic KBr introduces water, which can hydrolyze the beta-lactam ring during the high-pressure pellet pressing.

  • Self-Validation: A broad band >3400 cm⁻¹ indicates wet KBr. The beta-lactam carbonyl peak must be sharp; broadening suggests degradation.

Spectral Interpretation: The 7-ACCA Fingerprint

The FTIR spectrum of 7-ACCA is defined by three primary zones. The presence of the Chlorine atom at C3 exerts an inductive effect that shifts the beta-lactam frequency compared to non-halogenated analogs.

Zone 1: High Wavenumber (3500 – 2800 cm⁻¹)
  • Primary Amine (–NH₂): 7-ACCA exists as a zwitterion in the solid state. You will observe two distinct bands corresponding to the asymmetric and symmetric N–H stretching of the amine group.

    • Position: ~3450 cm⁻¹ and ~3350 cm⁻¹.

  • C–H Stretching: Weak bands around 2900–3000 cm⁻¹ (aliphatic C–H on the ring system).

Zone 2: The "War Room" (1800 – 1500 cm⁻¹)

This is the most critical region for identification and purity.

Functional GroupWavenumber (cm⁻¹)IntensityDiagnostic Note
Beta-Lactam C=O 1775 – 1790 Strong/Sharp Primary ID Peak. The C3-Cl is electron-withdrawing, increasing the double-bond character and frequency compared to 7-ADCA (~1760 cm⁻¹).
Carboxylate (COO⁻) 1610 – 1630 StrongAsymmetric stretch. Indicates the zwitterionic form (COO⁻...NH₃⁺). If the sample is an HCl salt, this shifts to ~1720 cm⁻¹ (COOH).
Amine Deformation 1530 – 1550MediumN-H bending (scissoring). Often overlaps with ring vibrations.
Zone 3: The Fingerprint & Halogen Region (1500 – 600 cm⁻¹)
  • C–Cl Stretching: The defining feature of 7-ACCA.

    • Position: 700 – 800 cm⁻¹ (often a distinct band near 740–760 cm⁻¹).

    • Comparison: This band is absent in 7-ACA and 7-ADCA.

Comparative Analysis: 7-ACCA vs. Alternatives

The following table differentiates 7-ACCA from its direct upstream precursor (7-ACA) and its structural analog (7-ADCA).

Table 1: Spectral Differentiation Matrix
Feature7-ACCA (Target)7-ACA (Precursor)7-ADCA (Analog)
C3 Substituent –Cl (Chlorine)–CH₂OCOCH₃ (Acetoxymethyl)–CH₃ (Methyl)
Beta-Lactam C=O ~1780 cm⁻¹ (High shift due to Cl induction)~1775 cm⁻¹~1760 cm⁻¹ (Lower due to methyl donation)
Ester C=O Absent Present (~1735 cm⁻¹) (Key Differentiator)Absent
C–Cl Stretch Present (~750 cm⁻¹) AbsentAbsent
Primary Use Cefaclor SynthesisCephalosporin C derivativeCephalexin/Cephradine Synthesis
Mechanism of Shift
  • 7-ACA: The acetoxy group is electron-withdrawing but is separated by a methylene bridge.

  • 7-ACCA: The Chlorine is attached directly to the C3=C4 double bond. Through conjugation and induction, it creates a unique electronic environment that stiffens the beta-lactam carbonyl bond, shifting it to a higher wavenumber.

Visualizations

Diagram 1: Spectral Analysis Decision Tree

This workflow guides the analyst through the logic of confirming 7-ACCA identity.

FTIR_Decision_Tree Start Start: Unknown Cephalosporin Sample Check_BL Check 1760-1800 cm⁻¹ (Beta-Lactam C=O) Start->Check_BL Is_BL_Present Peak Present? Check_BL->Is_BL_Present Degraded STOP: Sample Degraded (Ring Open) Is_BL_Present->Degraded No Check_Ester Check 1730-1750 cm⁻¹ (Ester C=O) Is_BL_Present->Check_Ester Yes Is_Ester_Present Peak Present? Check_Ester->Is_Ester_Present Identify_7ACA Identify as 7-ACA (Acetoxymethyl group) Is_Ester_Present->Identify_7ACA Yes Check_Fingerprint Check 700-800 cm⁻¹ (C-Cl Stretch) Is_Ester_Present->Check_Fingerprint No Is_Cl_Present Band Present? Check_Fingerprint->Is_Cl_Present Identify_7ACCA CONFIRMED: 7-ACCA (3-Chloro substituent) Is_Cl_Present->Identify_7ACCA Yes Identify_7ADCA Identify as 7-ADCA (Methyl substituent) Is_Cl_Present->Identify_7ADCA No

Figure 1: Logic flow for distinguishing 7-ACCA from major cephalosporin intermediates using FTIR spectral features.

Diagram 2: Structural Context & Synthesis

Understanding the chemical transformation helps explain the spectral changes (loss of Ester C=O, gain of C-Cl).

Synthesis_Pathway ACA 7-ACA (Acetoxymethyl) Reaction Nucleophilic Substitution ACA->Reaction Remove Ester C=O (Loss of ~1735 cm⁻¹) ACCA 7-ACCA (3-Chloro) Reaction->ACCA Add Chlorine (Gain of ~750 cm⁻¹) Cefaclor Cefaclor (Final Drug) ACCA->Cefaclor Side Chain Addition (Amide Bands appear)

Figure 2: Synthesis pathway showing the spectral evolution from 7-ACA to 7-ACCA.

References

  • National Center for Biotechnology Information (PubChem). 7-Amino-3-chlorocephalosporanic Acid (CID 6998927). Retrieved from [Link]

  • Coene, B., et al. (1984). Substituent effects on reactivity and spectral parameters of cephalosporins.[2][3] Journal of Medicinal Chemistry.[2] Retrieved from [Link]

  • Gil, M., et al. (2001). FTIR study of five complex beta-lactam molecules. Biopolymers.[4] Retrieved from [Link]

  • Chemistry LibreTexts. Infrared Spectra of Some Common Functional Groups (Alkyl Halides). Retrieved from [Link]

Sources

Validation

A Comparative Guide to Reference Standards for 7-Amino-3-chlorocephalosporanic Acid (7-ACCA) Quality Control

For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of 7-ACCA in Antibiotic Synthesis 7-Amino-3-chlorocephalosporanic acid, commonly known as 7-ACCA, is a pivotal advanced inte...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of 7-ACCA in Antibiotic Synthesis

7-Amino-3-chlorocephalosporanic acid, commonly known as 7-ACCA, is a pivotal advanced intermediate in the manufacturing of second-generation cephalosporin antibiotics, most notably Cefaclor.[1][2][3] The purity and quality of this key starting material are paramount, as they directly influence the safety, efficacy, and stability of the final active pharmaceutical ingredient (API).[4] Rigorous quality control (QC) of 7-ACCA is not merely a procedural step but a regulatory mandate to mitigate the risk of introducing potentially harmful impurities into the drug product.[4][5]

This in-depth technical guide provides a comparative analysis of the reference standards and analytical methodologies for the quality control of 7-ACCA. We will explore the established pharmacopoeial benchmarks and compare them with advanced analytical techniques that offer enhanced sensitivity and specificity. This guide is designed to empower researchers and QC professionals to make informed decisions when selecting and implementing analytical strategies for 7-ACCA.

Section 1: The Pharmacopeial Benchmark for 7-ACCA Quality Control

Pharmacopeias such as the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) provide legally enforceable standards for medicinal products and their ingredients.[6][7] While a specific monograph for 7-ACCA is not publicly indexed in the primary search results, the quality control principles are well-established through monographs of related cephalosporins and general chapters on impurity testing.[8][9]

A typical QC monograph for a cephalosporin intermediate like 7-ACCA would include tests for:

  • Identification: To confirm the identity of the substance, often using Infrared (IR) spectroscopy or retention time matching in chromatography.

  • Assay: To determine the purity or potency of the substance, commonly performed by High-Performance Liquid Chromatography (HPLC).[10]

  • Impurities: To control for organic impurities (related substances, degradation products, residual solvents) and inorganic impurities. HPLC is the workhorse for organic impurity profiling.[11]

  • Specific Tests: Such as water content (Karl Fischer titration) and residue on ignition.

The core of quality control for intermediates like 7-ACCA revolves around chromatography to ensure purity and identify any unwanted substances that may have formed during synthesis or storage.[4]

Section 2: A Comparative Analysis of Analytical Methodologies

The choice of analytical technique is a critical decision, balancing the need for routine testing with the capability for in-depth investigation.

The Workhorse: High-Performance Liquid Chromatography (HPLC)

For decades, reversed-phase HPLC with UV detection has been the cornerstone of pharmaceutical quality control.[12] Its robustness, reliability, and cost-effectiveness make it ideal for routine assays and impurity determinations.[13]

  • Causality of Method Choices: A typical HPLC method for a cephalosporin intermediate involves a C18 column, which effectively separates compounds of moderate polarity like 7-ACCA from its potential impurities. The mobile phase often consists of an aqueous buffer (like phosphate buffer) and an organic modifier (like acetonitrile or methanol).[10] The buffer controls the pH to ensure the consistent ionization state of the acidic 7-ACCA molecule, thereby achieving reproducible retention times. The organic modifier is adjusted to control the elution strength. Detection is commonly set at a wavelength where the β-lactam core absorbs UV light, for instance, around 254 nm.[4]

The High-Resolution Alternative: Ultra-Performance Liquid Chromatography (UPLC/UHPLC)

UPLC, or Ultra-High-Performance Liquid Chromatography (UHPLC), represents a significant evolution from traditional HPLC.[12] It utilizes columns packed with sub-2 µm particles, which provides substantial benefits.[13]

  • Expertise-Driven Advantages: The smaller particle size leads to a dramatic increase in column efficiency.[14] This translates into sharper, narrower peaks, which significantly enhances resolution between the main component and closely eluting impurities.[13] This is particularly crucial for complex impurity profiles. Furthermore, UPLC systems operate at higher pressures, allowing for much faster flow rates and drastically reduced analysis times—often by a factor of up to nine—without sacrificing separation quality.[14] The reduced run times increase laboratory throughput and decrease solvent consumption, making UPLC a greener and more cost-effective option for high-volume testing.[13]

Table 1: Performance Comparison of HPLC vs. UPLC for Cephalosporin Analysis

ParameterConventional HPLC (3-5 µm particles)UPLC/UHPLC (<2 µm particles)Advantage of UPLC
Run Time Longer (e.g., 30-60 min)[11]Shorter (e.g., <10 min)[11]Higher throughput, reduced cost[13]
Resolution GoodExcellentBetter separation of complex impurities[12]
Sensitivity StandardHigher (due to narrower peaks)[13]Improved detection of trace impurities[13]
Solvent Consumption HigherSignificantly Lower[13]Greener, lower operational cost
System Pressure Lower (<6,000 psi)Higher (>15,000 psi)[14]Requires specialized instrumentation
For Unambiguous Identification: Mass Spectrometry (MS) Coupling

While UV detection is excellent for quantification, it provides no structural information. When an unknown impurity is detected, its identification is a regulatory requirement.[5] This is where coupling liquid chromatography with Mass Spectrometry (LC-MS) becomes an indispensable tool.[4][15]

  • Trustworthiness through Data Richness: An LC-MS system provides the molecular weight of an impurity with high accuracy.[16] By fragmenting the molecule (MS/MS), a unique fragmentation pattern is generated, which acts as a "fingerprint" for the compound, allowing for definitive structural elucidation.[15][17] This capability is crucial for identifying process-related impurities or novel degradation products, ensuring a comprehensive understanding of the impurity profile.[4]

Table 2: Capability Comparison of Analytical Detectors

CapabilityHPLC-UVLC-MS/MS
Limit of Quantification (LOQ) Typically µg/mL range[4]Sub-µg/kg to ng/mL range[4]
Specificity Based on retention time; co-elution is possible.[4]High; based on retention time and unique mass-to-charge ratio.[4]
Structural Elucidation Not possible.[4]Possible through fragmentation analysis.[4][16]
Unknown Impurity ID Not possible.Primary application.[4][5]

Section 3: Detailed Experimental Protocols

To ensure reproducibility, detailed and validated protocols are essential.

Protocol 1: Representative HPLC-UV Method for 7-ACCA Assay and Impurity Profiling

This protocol is based on established methods for related cephalosporins.

  • Chromatographic System:

    • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[18]

    • Mobile Phase: Prepare a filtered and degassed mixture of a suitable buffer (e.g., 0.02 M potassium phosphate, pH adjusted to 5.0 with phosphoric acid) and acetonitrile (e.g., 95:5 v/v).[10]

    • Flow Rate: 1.0 mL/min.[4]

    • Column Temperature: 35°C.[4]

    • Detection Wavelength: 254 nm.[4]

    • Injection Volume: 20 µL.[4]

  • Solutions Preparation:

    • Standard Solution: Accurately weigh and dissolve 7-ACCA reference standard in the mobile phase to a concentration of approximately 0.1 mg/mL.

    • Sample Solution: Accurately weigh and dissolve the 7-ACCA sample in the mobile phase to a concentration of approximately 1.0 mg/mL for impurity analysis.

  • System Suitability:

    • Inject the standard solution in replicate (n=5). The relative standard deviation (RSD) of the peak area should be not more than 2.0%.[10]

    • The tailing factor for the 7-ACCA peak should not be more than 2.0.[10]

  • Procedure:

    • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

    • Inject a blank (mobile phase) to ensure no interfering peaks are present.

    • Inject the standard solution to determine the retention time and response.

    • Inject the sample solution.

    • For assay, compare the peak area of the sample to the standard. For impurities, calculate the percentage of each impurity based on the area of all peaks.

Protocol 2: Advanced UPLC-MS/MS Method for Impurity Identification

This proposed method is designed for high sensitivity and specificity in identifying unknown impurities.

  • Chromatographic and MS System:

    • Column: UPLC C18, 100 mm x 2.1 mm, 1.7 µm particle size.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient Elution: A time-programmed gradient (e.g., 5% B to 95% B over 8 minutes) is used to resolve compounds with a wide range of polarities.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40°C.

    • Mass Spectrometer: Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole.

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Procedure:

    • Prepare the sample solution at approximately 0.5 mg/mL in a mixture of water and acetonitrile.

    • Inject the sample into the UPLC-MS system.

    • Acquire data in full scan mode to detect all ionizable compounds.

    • Simultaneously, acquire data in data-dependent MS/MS mode. The instrument will automatically select precursor ions (impurities) that exceed a certain intensity threshold and generate their fragmentation spectra.

    • Process the data using specialized software to determine the accurate mass of the impurities, predict their elemental formulas, and interpret the fragmentation patterns to propose structures.[17]

Section 4: Workflow and Method Selection Logic (Visualized)

Quality Control Workflow for 7-ACCA

The following diagram illustrates a typical workflow for the quality control analysis of an incoming batch of 7-ACCA raw material.

QC_Workflow cluster_0 Sample Reception & Preparation cluster_1 Analytical Testing cluster_2 Data Review & Decision Sample Receive 7-ACCA Batch Prep Prepare Sample & Standard Solutions Sample->Prep HPLC_Assay HPLC Assay for Purity Prep->HPLC_Assay HPLC_Impurity HPLC for Related Substances Prep->HPLC_Impurity Other_Tests Water Content, IR ID, etc. Prep->Other_Tests Review Review Data vs. Specification HPLC_Assay->Review HPLC_Impurity->Review Other_Tests->Review Decision Pass? Review->Decision Release Release Batch Decision->Release Yes Investigate Investigate / Reject Decision->Investigate No

Caption: A typical workflow for 7-ACCA quality control.

Logical Framework for Method Selection

The choice between HPLC, UPLC, and LC-MS is driven by the analytical objective.

Method_Selection cluster_routine Routine QC cluster_investigation Investigation Start Analytical Goal Routine_Assay Routine Assay / Impurity Test Start->Routine_Assay Investigation OOS* Result or Unknown Peak Detected Start->Investigation UPLC Use Validated UPLC Method (High Throughput) Routine_Assay->UPLC Need high throughput? HPLC Use Validated HPLC Method (Standard Throughput) Routine_Assay->HPLC Standard throughput sufficient? End End UPLC->End Final Report HPLC->End Final Report LCMS Use LC-MS/MS for Impurity ID & Elucidation Investigation->LCMS LCMS->End Final Report footnote *OOS = Out of Specification

Caption: Decision logic for selecting the appropriate analytical method.

Conclusion

The quality control of 7-Amino-3-chlorocephalosporanic Acid is a multi-faceted process that relies on a foundation of robust analytical chemistry. While traditional HPLC methods provide a reliable benchmark for routine purity and impurity testing, advanced techniques like UPLC and LC-MS offer significant advantages. UPLC provides faster, higher-resolution separations, leading to increased efficiency and confidence in results. LC-MS delivers unparalleled specificity and structural information, making it essential for the definitive identification of unknown impurities.

For drug development professionals, a tiered approach is most effective: employing validated HPLC or UPLC methods for routine QC and leveraging the power of LC-MS for investigations, reference standard characterization, and forced degradation studies. By understanding the capabilities and rationale behind each technique, scientists can ensure the quality of 7-ACCA, thereby safeguarding the integrity of the final life-saving antibiotic drugs.

References

  • A Comparative Guide to Identifying Impurities in 7-ACCA Using Mass Spectrometry. Benchchem.
  • A Comparative Analysis of Cefodizime Degradation Product Profiling: HPLC vs. UPLC. Benchchem.
  • A Comparative Guide to the Structural Elucidation of 7-Amino-3-chlorocephalosporanic Acid. Benchchem.
  • 7-Amino-3-chloro cephalosporanic acid. Benchchem.
  • UPLC vs HPLC: what is the difference?. Alispharm. Published October 11, 2023.
  • 7-Amino-3-chloro cephalosporanic acid | CAS#:53994-69-7. Chemsrc.com. Published August 25, 2025.
  • Developing an improved UHPLC method for impurity profile analysis of ceftriaxone using analytical quality by design. RSC Publishing.
  • 7-Amino-3-chloro cephalosporanic acid (Synonyms: 7-ACCA). MedchemExpress.com.
  • Switch from HPLC to UPLC: A Novel Achievement in Liquid Chromatography Technique. International Journal of Pharmaceutical Sciences Review and Research. Published June 30, 2013.
  • High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. Published August 8, 2024.
  • 7-Amino-3-chloro cephalosporanic acid | 53994-69-7. ChemicalBook. Published January 16, 2026.
  • DEVELOPMENT AND VALIDATION OF HPLC METHOD FOR SIMULTANEOUS DETERMINATION OF MOISTURIZERS, PRESERVATIVES AND ANTI-OXIDANTS IN COS.
  • 7-Amino-3-chloro cephalosporanic acid. Chemigran Pte Ltd.
  • Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing.
  • USP Monographs: Cefuroxime Axetil. USP29-NF24.
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  • 7-ACCA. ChemicalBook.
  • A Straightforward Approach to Synthesize 7-Aminocephalosporanic Acid In Vivo in the Cephalosporin C Producer Acremonium chrysogenum. MDPI. Published April 26, 2022.
  • 7-AMINOCEPHALOSPORANIC ACID – PRODUCTION AND SEPARATION. Published February 8, 2019.
  • "7-aminocephalosporanic acid – production and separation ". ResearchGate. Published September 26, 2025.
  • Application of 7-ACCA in the Synthesis of Novel Antibiotics: Application Notes and Protocols. Benchchem.
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  • European pharmacopoeia. Slideshare.
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  • Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. PMC.
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Comparative

Publish Comparison Guide: X-ray Diffraction (XRD) Characterization of 7-ACCA Polymorphs

Executive Summary 7-Amino-3-chlorocephalosporanic acid (7-ACCA) (CAS: 53994-69-7) is a critical advanced intermediate in the synthesis of second-generation cephalosporins, most notably Cefaclor .[1] In the pharmaceutical...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

7-Amino-3-chlorocephalosporanic acid (7-ACCA) (CAS: 53994-69-7) is a critical advanced intermediate in the synthesis of second-generation cephalosporins, most notably Cefaclor .[1] In the pharmaceutical solid-state landscape, the physical form of 7-ACCA—whether crystalline, amorphous, or solvated—directly dictates the yield, purity, and reaction kinetics of the subsequent acylation steps.

While High-Performance Liquid Chromatography (HPLC) remains the standard for chemical purity, it is blind to the physical structure. X-ray Powder Diffraction (XRD) stands as the definitive, legally defensible technique for characterizing these polymorphs. This guide compares XRD against alternative solid-state characterization methods (DSC, FTIR, Raman), providing a technical roadmap for researchers to validate the crystalline integrity of 7-ACCA.

Technical Comparison: XRD vs. Alternative Characterization Methods

In the development of 7-ACCA, researchers often face a choice of analytical tools. The following analysis objectively compares XRD with its primary alternatives, highlighting why XRD is the requisite "fingerprinting" tool.

Comparative Performance Matrix
FeatureX-Ray Diffraction (XRD) Differential Scanning Calorimetry (DSC) Fourier Transform Infrared (FTIR) Raman Spectroscopy
Primary Output Crystal Lattice Structure (d-spacing)Thermal Events (Melting, Glass Transition)Molecular Bond VibrationsLattice/Molecular Vibrations
Polymorph Specificity High (Definitive Fingerprint)Medium (Inferred from Melting Points)Medium (Sensitive to H-bonding changes)High (Sensitive to packing)
Amorphous Detection Excellent (Halo quantification)Good (Tg detection)Poor (Broadening of bands)Medium
Sample Destructiveness Non-destructiveDestructive (Melts/Decomposes)Non-destructiveNon-destructive
Limit of Detection (LOD) ~1-2% (for impurity phases)~5% (dependent on enthalpy)~5-10%~1-5%
Preferred Orientation Risk High (Requires careful prep)NoneNoneLow
In-Depth Analysis
1. XRD vs. DSC (Thermodynamic Analysis)

While DSC is invaluable for determining melting points and solvate desolvation energies, it often fails to distinguish between polymorphs with similar thermal profiles. 7-ACCA is thermally labile; it can degrade before melting or undergo phase transitions during the heating ramp.

  • The XRD Advantage: XRD measures the sample at ambient conditions, avoiding thermally induced artifacts. It provides a direct view of the unit cell dimensions, whereas DSC provides only indirect thermodynamic evidence.

2. XRD vs. FTIR (Vibrational Spectroscopy)

FTIR is useful for identifying chemical functional groups (e.g., the


-lactam carbonyl stretch at ~1760 cm⁻¹). However, polymorphs of 7-ACCA differ only in packing arrangement, not chemical connectivity.
  • The XRD Advantage: FTIR spectra of polymorphs often show only subtle shifts (< 2 cm⁻¹) in fingerprint regions. XRD patterns, by contrast, can show entirely distinct peak positions (2

    
    ), making it far superior for detecting "Form mixing" or patent infringement analysis.
    

Characterization of 7-ACCA Polymorphs[1][2][3][4]

7-ACCA typically crystallizes as a stable anhydrate or as various solvates (e.g., methanol or ethanol solvates) depending on the isolation solvent used during the deprotection of the C-7 and C-4 positions.

Representative Diffraction Signatures[5][6]
  • Crystalline 7-ACCA: Characterized by sharp, well-resolved Bragg reflections. A high-quality crystalline batch will exhibit distinct peaks in the low-angle region (5°–20° 2

    
    ), which are diagnostic of the unit cell size.
    
  • Amorphous 7-ACCA: Characterized by a broad "halo" or "hump" in the baseline (typically 15°–35° 2

    
    ) and a lack of sharp peaks. Amorphous material is often more hygroscopic and chemically unstable.
    

Critical Insight: The presence of chlorine at the C-3 position makes 7-ACCA structurally distinct from its parent 7-ACA. Do not use 7-ACA reference patterns for 7-ACCA identification.

Workflow: From Synthesis to Polymorph Validation

G Start Crude 7-ACCA Synthesis (Enzymatic/Chemical) Cryst Crystallization Process (pH Adjustment / Anti-solvent) Start->Cryst Isolation Filtration & Drying (Critical: Solvent Removal) Cryst->Isolation XRD XRD Analysis (Primary Validation) Isolation->XRD DSC DSC Analysis (Solvate/Hydrate Check) Isolation->DSC HPLC HPLC Purity (Chemical Check) Isolation->HPLC Decision Is the solid Crystalline? Result_Pass Release for Cefaclor Synthesis Decision->Result_Pass Yes (Pure Form) Result_Fail Recrystallize / Reprocess Decision->Result_Fail No (Amorphous/Mixed) XRD->Decision Sharp Peaks? DSC->Decision Distinct Melt?

Figure 1: Integrated workflow for the solid-state characterization of 7-ACCA intermediates.

Experimental Protocol: XRD of 7-ACCA

This protocol is designed to minimize preferred orientation , a common artifact in cephalosporin crystals (which often form needles or plates) that can distort peak intensities and lead to false negatives in polymorph matching.

Materials & Equipment[5][6][7]
  • Instrument: Powder X-ray Diffractometer (e.g., Bruker D8, Rigaku SmartLab).

  • Radiation: Cu K

    
     (
    
    
    
    Å).
  • Sample Holder: Zero-background silicon plate or deep-well cavity mount (depending on sample quantity).

  • Sample: Dry 7-ACCA powder (dried at <40°C to prevent thermal degradation).

Step-by-Step Methodology
  • Sample Preparation (The "Back-Loading" Technique):

    • Why: 7-ACCA crystals may align horizontally if pressed from the top, exaggerating certain peaks (e.g., (00l) planes).

    • Action: Gently grind the sample with a mortar and pestle to reduce particle size to <50

      
      m.
      
    • Loading: If using a cavity mount, place the holder face down on a glass slide. Fill the cavity from the back. Press the powder gently to pack it, then seal the back. Flip the holder over; the front surface should be rough and random, reducing preferred orientation.

  • Instrument Configuration:

    • Voltage/Current: 40 kV / 40 mA.

    • Scan Range: 3° to 40° 2

      
       (Most diagnostic peaks for cephalosporins appear below 25°).
      
    • Step Size: 0.02° 2

      
      .
      
    • Scan Speed: 1–2°/min (Slow scan required for resolution of closely spaced polymorph peaks).

    • Slits: Divergence slit: 1°; Anti-scatter slit: 1°.

  • Data Analysis:

    • Background Subtraction: Perform a baseline correction to remove air scatter.

    • Peak Picking: Identify peaks with relative intensity >5%.

    • Comparison: Overlay the experimental pattern with the reference standard of the desired polymorph (e.g., Reference Standard of 7-ACCA Form I).

    • Crystallinity Index: Calculate the ratio of the area of crystalline peaks to the total area (crystalline + amorphous halo) if quantification is required.

Self-Validating Check
  • System Suitability: Run a Corundum (Al₂O₃) standard before the sample. The primary peak must be at 43.3° 2

    
     ± 0.02°.
    
  • Sample Integrity: If the pattern shows significant peak shifting (>0.2° 2

    
    ) compared to the reference, check for "sample displacement error" (sample surface not aligned with the X-ray axis) before assuming a new polymorph.
    

References

  • Synthesis and Characterization of Cephalosporin Nucleus 7-ACCA. ResearchGate. Available at: [Link]

  • Determination of Minor Quantities of Polymorph in Drug Substance: Comparison of NIR and XRD. American Pharmaceutical Review. Available at: [Link]

  • Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. MDPI / National Institutes of Health. Available at: [Link]

Sources

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